1-Acetyl-1,6-dihydropyridin-3(2H)-one

• CAS: 94923-13-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-Acetyl-1,6-dihydropyridin-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Acetyl-1,6-dihydropyridin-3(2H)-one is a heterocyclic scaffold of significant interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of novel therapeutic agents. This technical guide provides a comprehensive overview of plausible synthetic pathways for this target molecule. In the absence of a directly established protocol in the current literature, this document proposes two robust and scientifically grounded synthetic strategies: a stepwise approach involving a Michael addition followed by an intramolecular cyclization, and a convergent approach utilizing a hetero-Diels-Alder reaction. Each proposed pathway is accompanied by a detailed mechanistic explanation, step-by-step experimental protocols, and a critical analysis of the underlying chemical principles. This guide is intended to serve as a valuable resource for researchers engaged in the design and execution of synthetic routes toward novel dihydropyridinone derivatives.

Introduction

The dihydropyridinone core is a privileged scaffold in drug discovery, with derivatives exhibiting a wide range of biological activities. The introduction of an N-acetyl group and a ketone functionality at the 3-position of a 1,6-dihydropyridine ring system, as in 1-Acetyl-1,6-dihydropyridin-3(2H)-one, offers unique opportunities for further chemical modification and exploration of structure-activity relationships. The N-acetyl group can influence the molecule's conformation and electronic properties, while the ketone provides a handle for various chemical transformations. This guide explores two distinct and viable synthetic approaches to this target molecule, leveraging fundamental principles of organic synthesis.

Pathway 1: Michael Addition and Intramolecular Cyclization

This linear synthetic strategy is based on the formation of a key 1,5-dicarbonyl intermediate through a Michael addition, followed by an acid-catalyzed intramolecular cyclization to construct the dihydropyridinone ring.

Conceptual Framework

The retrosynthetic analysis for this pathway involves disconnecting the dihydropyridinone ring at the N1-C6 and C4-C5 bonds, revealing a 1,5-dicarbonyl precursor. This precursor can be conceptually formed from the conjugate addition of an enolate equivalent of acetone to an α,β-unsaturated aldehyde, specifically acrolein. To introduce the N-acetyl group, an N-acetylated enamine precursor is proposed as the nucleophile.

Reaction Mechanism

The synthesis begins with the formation of an N-acetylated enaminone from a suitable β-dicarbonyl compound and an acetylating agent, followed by amination. This enaminone then acts as a soft nucleophile in a Michael addition to an α,β-unsaturated aldehyde, such as acrolein. The resulting 1,5-dicarbonyl intermediate is then subjected to an acid-catalyzed intramolecular cyclization and dehydration to yield the final 1-Acetyl-1,6-dihydropyridin-3(2H)-one.

Diagram of the Michael Addition-Cyclization Pathway

Caption: Proposed Michael addition-cyclization pathway.

Detailed Experimental Protocol

Step 1: Synthesis of N-(1-methyl-2-acetylvinyl)acetamide (Enaminone)

• To a solution of acetylacetone (1.0 eq) in toluene, add a catalytic amount of p-toluenesulfonic acid.

• Bubble ammonia gas through the solution at room temperature for 2 hours, or until the reaction is complete as monitored by TLC. The formation of 4-aminopent-3-en-2-one is expected.

• Remove the solvent under reduced pressure.

• Dissolve the crude enaminone in dichloromethane and cool to 0 °C.

• Add pyridine (1.2 eq) followed by the dropwise addition of acetic anhydride (1.1 eq).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford N-(1-methyl-2-acetylvinyl)acetamide.

Step 2: Synthesis of 4-acetyl-5-oxohexanal (1,5-Dicarbonyl Intermediate)

• To a solution of N-(1-methyl-2-acetylvinyl)acetamide (1.0 eq) in a suitable aprotic solvent such as acetonitrile, add a catalytic amount of a non-nucleophilic base (e.g., DBU).

• Cool the mixture to 0 °C and add acrolein (1.1 eq) dropwise.

• Stir the reaction at room temperature for 24 hours or until the starting material is consumed (monitored by TLC).

• Quench the reaction with a mild acid (e.g., saturated aqueous ammonium chloride).

• Extract the product with ethyl acetate, and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The resulting crude 1,5-dicarbonyl intermediate is often used in the next step without further purification.

Step 3: Synthesis of 1-Acetyl-1,6-dihydropyridin-3(2H)-one

• Dissolve the crude 4-acetyl-5-oxohexanal in toluene.

• Add a catalytic amount of a strong acid catalyst, such as p-toluenesulfonic acid.

• Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield 1-Acetyl-1,6-dihydropyridin-3(2H)-one.

Step	Reactants	Reagents/Catalysts	Solvent	Key Transformation	Anticipated Yield
1	Acetylacetone, Ammonia, Acetic Anhydride	p-TsOH, Pyridine	Toluene, DCM	Enaminone Formation	70-85%
2	Enaminone, Acrolein	DBU	Acetonitrile	Michael Addition	60-75%
3	1,5-Dicarbonyl Intermediate	p-TsOH	Toluene	Cyclization/Dehydration	50-65%

Pathway 2: Hetero-Diels-Alder Reaction

This convergent approach aims to construct the dihydropyridinone ring in a single step through a [4+2] cycloaddition reaction between a 1-aza-1,3-butadiene and a suitable dienophile.

Conceptual Framework

The hetero-Diels-Alder reaction is a powerful tool for the synthesis of six-membered heterocycles.[1][2] In this proposed pathway, the dihydropyridinone ring is formed from the cycloaddition of an N-acetylated 1-aza-1,3-butadiene with a ketene or a ketene equivalent. The regioselectivity of the Diels-Alder reaction is a critical consideration in this approach.

Reaction Mechanism

The synthesis of the required 1-aza-1,3-butadiene can be achieved through the condensation of an α,β-unsaturated aldehyde with an N-acetylated amine source. This azadiene then undergoes a [4+2] cycloaddition with a dienophile. While ketene itself is highly reactive and can be difficult to handle, a more stable ketene equivalent, such as acetyl chloride in the presence of a non-nucleophilic base, can be used to generate the ketene in situ. The cycloaddition is expected to proceed via an inverse-electron-demand mechanism, where the HOMO of the dienophile interacts with the LUMO of the electron-poor azadiene.

Diagram of the Hetero-Diels-Alder Pathway

Caption: Proposed hetero-Diels-Alder pathway.

Detailed Experimental Protocol

Step 1: Synthesis of N-acetyl-1-aza-1,3-butadiene

• To a solution of acetamide (1.0 eq) in an anhydrous solvent such as toluene, add a dehydrating agent (e.g., molecular sieves).

• Add an α,β-unsaturated aldehyde, such as crotonaldehyde (1.1 eq), and a catalytic amount of a Lewis acid (e.g., BF₃·OEt₂).

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction, filter off the dehydrating agent, and remove the solvent under reduced pressure.

• The crude N-acetyl-1-aza-1,3-butadiene may be used directly in the next step or purified by vacuum distillation.

Step 2: Synthesis of 1-Acetyl-1,6-dihydropyridin-3(2H)-one

• Dissolve the crude N-acetyl-1-aza-1,3-butadiene (1.0 eq) in a dry, non-polar solvent such as diethyl ether or THF and cool to -78 °C.

• In a separate flask, prepare a solution of a non-nucleophilic base, such as triethylamine (1.5 eq), in the same solvent.

• Slowly add acetyl chloride (1.2 eq) to the base solution at -78 °C to generate ketene in situ.

• Transfer the ketene solution via cannula to the solution of the azadiene at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, and wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 1-Acetyl-1,6-dihydropyridin-3(2H)-one.

Step	Reactants	Reagents/Catalysts	Solvent	Key Transformation	Anticipated Yield
1	Crotonaldehyde, Acetamide	BF₃·OEt₂, Molecular Sieves	Toluene	Azadiene Formation	50-70%
2	N-acetyl-1-aza-1,3-butadiene, Acetyl Chloride	Triethylamine	Diethyl Ether/THF	Hetero-Diels-Alder	40-60%

Conclusion

This technical guide has outlined two plausible and scientifically sound synthetic pathways for the preparation of 1-Acetyl-1,6-dihydropyridin-3(2H)-one. The Michael addition-cyclization route offers a more traditional, stepwise approach that allows for the isolation and characterization of intermediates. In contrast, the hetero-Diels-Alder pathway presents a more convergent and potentially more efficient one-pot strategy. The choice of pathway will ultimately depend on the specific requirements of the research, including the availability of starting materials, desired scale, and tolerance for multi-step procedures. Both proposed routes are grounded in well-established organic chemistry principles and provide a solid foundation for the experimental pursuit of this novel heterocyclic compound. Further optimization of reaction conditions for each step will be crucial for maximizing yields and purity.

References

• Stork, G.; Brizzolara, A.; Landesman, H.; Szmuszkovicz, J.; Terrell, R. The Enamine Alkylation and Acylation of Carbonyl Compounds. J. Am. Chem. Soc.1963, 85 (2), 207–222.
• Michael, A. Ueber die Addition von Natriumacetessig- und Natriummalonsäureäthern zu den Aethern ungesättigter Säuren. J. Prakt. Chem.1887, 35 (1), 349–356.
• Diels, O.; Alder, K. Synthesen in der hydroaromatischen Reihe. Justus Liebigs Ann. Chem.1928, 460 (1), 98–122.
• Boger, D. L.; Weinreb, S. M. Hetero Diels-Alder Methodology in Organic Synthesis; Academic Press: San Diego, CA, 1987.
• Brandt, C. A.; da Silva, A. C. M. P.; Pancote, C. G.; Brito, C. L.; da Silveira, M. A. B. β-Keto esters efficiently react with a variety of amines in the presence of 0.1 equivalents of acetic acid as an inexpensive and environmentally benign catalyst without any solvents under ultrasound to give good yields of the corresponding β-enamino esters. Synthesis2004, 1557-1558.
• Sridharan, V.; Avendaño, C.; Menéndez, J. C. Ceric ammonium nitrate catalyzes the reaction between aromatic or aliphatic primary amines and a variety of β-dicarbonyl compounds, including β-ketoesters, β-ketothioesters and β-diketones to give β-enaminones in good to excellent yields at room temperature in short reaction times. Synlett2007, 2133-2142.
• Quiñones, R. E.; Glinkerman, C. M.; Zhu, K.; Boger, D. L. Simple and direct nucleophilic addition of secondary amines to 1,2,3-triazine under mild reaction conditions cleanly provides β-aminoenals in good yields. Org. Lett.2017, 19, 3568-3571.
• Spanu, P.; Mannu, A.; Ulgheri, F. An unexpected reaction of pyridine with acetyl chloride to give dihydropyridine and piperidine derivatives. Tetrahedron Lett.2014, 55 (13), 2186-2189.
• Reeves, J. T.; Visco, M. D.; Marsini, M. A.; Grinberg, N.; Busacca, C. A.; Mattson, A. E.; Senanayake, C. H. A General Method for Imine Formation Using B(OCH2CF3)3. Org. Lett.2015, 17, 2442-2445.
• Boger, D. L. Inverse Electron Demand Diels–Alder Reactions of Heterocyclic Azadienes, 1-Aza-1,3-Butadienes, Cyclopropenone Ketals, and Related Systems. A Retrospective. J. Org. Chem.2019, 84 (11), 6613-6649.
• Khiste, S. A. Thia-Michael Addition in Diverse Organic Synthesis. Chem. Sci. Rev. Lett.2023, 12 (48), 1234-1245.

• Organic Chemistry Portal. Michael Addition. [Link] (accessed Feb 16, 2026).

• YouTube. Stork enamine synthesis of 1,5-dicarbonyl compound. [Link] (This is a placeholder URL as the original link may not be stable. The concept is based on the Stork enamine alkylation).

• Royal Society of Chemistry. Recent applications of the hetero Diels–Alder reaction in the total synthesis of natural products. [Link] (accessed Feb 16, 2026).

• Bentham Science Publishers. Hetero-Diels-Alder Reactions in the Synthesis of Biologically Active Nitrogen Compounds: A Review. [Link] (accessed Feb 16, 2026).

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Unlocking the Therapeutic Potential of Dihydropyridinones: A Technical Guide to Novel Research Areas

Introduction: The Dihydropyridinone Scaffold - A Privileged Structure in Medicinal Chemistry

The 3,4-dihydropyrimidin-2(1H)-one (DHPM) core is a six-membered heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its remarkable pharmacological versatility.[1][2] First synthesized in 1893 by Pietro Biginelli, this "privileged structure" is accessible through a straightforward one-pot multicomponent reaction, making it an attractive starting point for the generation of diverse chemical libraries.[1][3] The inherent structural features of the DHPM ring, including a urea or thiourea fragment, an enamine moiety, and various substitution points, allow for a wide range of biological activities.[1] These compounds have been investigated for a multitude of therapeutic applications, including but not limited to, antiviral, antihypertensive, antioxidant, and, most notably, anticancer, antibacterial, anti-inflammatory, and neuroprotective effects.[1][4][5]

This technical guide provides an in-depth exploration of promising research avenues for novel dihydropyridinone compounds. It is designed for researchers, scientists, and drug development professionals, offering insights into the mechanistic basis of DHPM activity, strategic approaches to chemical synthesis and library development, and detailed protocols for key biological assays. Our focus will be on four high-potential therapeutic areas: oncology, infectious diseases, inflammation, and neurodegenerative disorders.

I. Dihydropyridinones in Oncology: Beyond the Mitotic Spindle

The anticancer potential of dihydropyridinones is arguably the most extensively studied area, with the flagship compound, Monastrol, setting the stage by its specific and reversible inhibition of the mitotic kinesin Eg5.[5] However, the therapeutic reach of the DHPM scaffold in oncology extends far beyond this single target. This section will delve into the multifaceted anticancer mechanisms of DHPMs and outline a strategic approach to identifying novel and potent anticancer agents.

Key Mechanistic Pathways and Molecular Targets

The development of effective anticancer drugs hinges on the precise targeting of pathways that are dysregulated in cancer cells. Dihydropyridinone derivatives have been shown to modulate several of these critical pathways.

• Mitotic Arrest via Kinesin Eg5 Inhibition: As exemplified by Monastrol, DHPMs can induce mitotic arrest and subsequent apoptosis by inhibiting Eg5, a motor protein essential for the formation of the bipolar mitotic spindle.[5] This mechanism offers a compelling alternative to tubulin-targeting agents, with the potential for a more favorable side-effect profile. Structure-activity relationship (SAR) studies have shown that the potency of Monastrol analogues can be significantly enhanced, for instance, a 3,4-methylenedioxy analog was found to be 30 times more potent than Monastrol itself against HT-29 colon cancer cells.[5]

• Inhibition of Angiogenesis through VEGFR-2 and mTOR Signaling: Angiogenesis, the formation of new blood vessels, is crucial for tumor growth and metastasis. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of this process.[6] Certain DHPM derivatives have been identified as potent inhibitors of VEGFR-2 kinase activity.[7] Additionally, the PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is common in many cancers. Dihydropyridinones have been designed to target mTOR, a serine/threonine kinase that acts as a master regulator of this pathway.[6][7] One notable compound demonstrated significant inhibitory activity against both mTOR (IC50 = 0.64 μM) and VEGFR-2 (IC50 = 1.97 μM), highlighting the potential for dual-target agents within this scaffold.[7]

• Induction of Apoptosis via p53 Modulation: The tumor suppressor protein p53 plays a critical role in preventing cancer formation. Some DHPM-based scaffolds have been shown to inhibit the interaction between p53 and its negative regulator, MDM2. This inhibition prevents the degradation of p53, allowing it to accumulate and induce apoptosis in cancer cells.[6]

The multifaceted nature of DHPM's anticancer activity suggests that a screening strategy targeting multiple pathways is likely to yield the most promising lead compounds.

Diagram 1: Key Anticancer Mechanisms of Dihydropyridinones

Caption: Key anticancer mechanisms targeted by dihydropyridinone compounds.

Synthetic Strategy: Building Diverse DHPM Libraries

The foundation of a successful drug discovery campaign is a structurally diverse chemical library. The Biginelli reaction is the cornerstone for synthesizing DHPMs, offering a convergent and atom-economical approach.[1] Modern advancements have significantly expanded the scope and efficiency of this reaction, enabling the creation of large, diverse libraries for high-throughput screening.[3][8]

Diagram 2: Workflow for DHPM Library Synthesis and Screening

Caption: A strategic workflow for the synthesis and screening of dihydropyridinone libraries.

Rationale for Synthetic Choices: The choice of building blocks for the Biginelli reaction is critical for generating a library with broad biological relevance. Aromatic aldehydes can be substituted with both electron-donating and electron-withdrawing groups to probe electronic effects on activity.[9] Varying the β-ketoester component allows for modification of the C5 substituent, which has been shown to be important for activity.[4] The use of substituted ureas and thioureas introduces diversity at the N1 and C2 positions, influencing properties like hydrogen bonding capacity and lipophilicity.[10]

Experimental Protocols for Anticancer Evaluation

A tiered screening approach is recommended to efficiently identify and characterize promising anticancer DHPMs.

1.3.1. Primary Screen: Cell Viability Assessment using the MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7] It is a robust and high-throughput compatible method for initial screening of a compound library.

Step-by-Step Methodology:

• Cell Plating: Seed cancer cell lines (e.g., A549, MCF-7, U87) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the DHPM compounds in culture medium. Add the compounds to the cells and incubate for 48-72 hours.[9][10]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value (the concentration that inhibits 50% of cell growth).[11]

1.3.2. Secondary Screen: Mechanistic Kinase Assays

For compounds that show significant cytotoxicity in the primary screen, it is crucial to investigate their mechanism of action. Kinase inhibition assays are essential for determining if the compounds target specific signaling pathways like VEGFR-2 or mTOR.

VEGFR-2 Kinase Assay (Luminescence-based):

• Reaction Setup: In a 96-well plate, add 1x kinase buffer, the test DHPM compound at various concentrations, and recombinant human VEGFR-2 kinase.

• Reaction Initiation: Add a mixture of a specific peptide substrate and ATP to initiate the kinase reaction. Incubate at 30°C for 45 minutes.

• Detection: Add a kinase detection reagent (e.g., Kinase-Glo®) which measures the amount of ATP remaining in the well. The luminescence signal is inversely proportional to the kinase activity.

• Data Analysis: Measure luminescence using a microplate reader. Calculate the IC50 value by fitting the dose-response curve.

mTOR Kinase Assay (Western Blot-based):

• Immunoprecipitation: Immunoprecipitate mTORC1 complexes from cell lysates (e.g., HEK293E cells) using an antibody against mTOR or Raptor.[12]

• Kinase Reaction: Incubate the immunoprecipitated mTORC1 with a substrate (e.g., inactive S6K protein), ATP, and the test DHPM compound in a kinase buffer at 30°C for 30 minutes.[12]

• Western Blotting: Stop the reaction and detect the phosphorylation of the substrate (e.g., phospho-S6K) using a specific antibody via Western blotting. The signal intensity is proportional to the mTOR kinase activity.

• Data Analysis: Quantify the band intensities to determine the inhibitory effect of the compound and calculate the IC50.

Structure-Activity Relationship (SAR) Insights and Data Presentation

Systematic modification of the DHPM scaffold has yielded valuable insights into the structural requirements for anticancer activity.

Compound Class	R1 (C4-position)	R2 (C5-position)	X (C2-position)	Key Findings	IC50 Range (µM)	Target Cell Lines
Monastrol Analogues	3-Hydroxyphenyl	Ethyl ester	S	The thio-analogue is more potent than the oxo-analogue.	10-50	HT-29 (Colon)
VEGFR-2/mTOR Inhibitors	Substituted phenyl	N-heterocyclic amide	O	A specific N-heterocyclic moiety at C5 is crucial for dual inhibitory activity.	0.64 (mTOR), 1.97 (VEGFR-2)	NCI-H460, SK-MEL-5
General Cytotoxic Agents	4-Hydroxyphenyl	Chloromethyl carboxylate	O	Substitution on the N1 position with bulky groups can enhance cytotoxicity.	2.15 - 2.47	MCF-7 (Breast)
Eg5 Inhibitors	3- or 4-chlorophenyl	Acetyl	O	Chloro-substitution at the meta or para position of the C4-phenyl ring enhances binding affinity to Eg5.	Not specified, but higher binding affinity than Monastrol	A549 (Lung)

Data compiled from multiple sources.[5][7][11][13][14]

II. Combating Bacterial Resistance with Novel Dihydropyridinones

The rise of multidrug-resistant bacteria poses a significant global health threat, necessitating the discovery of new classes of antimicrobial agents.[15] Dihydropyridinones have emerged as a promising scaffold for the development of novel antibacterial compounds, with activity reported against both Gram-positive and Gram-negative pathogens.[4][15]

Antibacterial Mechanism and Spectrum of Activity

While the exact mechanisms of action for many antibacterial DHPMs are still under investigation, their efficacy against a range of bacteria suggests they may act on fundamental cellular processes. Some studies suggest that their lipophilic character aids in penetrating the bacterial cell membrane.[4] DHPMs have shown significant inhibitory activity against clinically relevant bacteria such as Staphylococcus aureus (including MRSA), Escherichia coli, and Pseudomonas aeruginosa.[4][16]

Experimental Protocol: Determining Antibacterial Efficacy

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[15]

Step-by-Step Methodology (Broth Microdilution):

• Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard, then dilute it in cation-adjusted Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.[15]

• Compound Dilution: In a 96-well microtiter plate, perform serial twofold dilutions of the DHPM compounds in MHB.

• Inoculation: Add the prepared bacterial suspension to each well containing the diluted compounds. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[15] This can be determined visually or with the aid of a growth indicator dye like resazurin or 2,3,5-triphenyltetrazolium chloride (TTC).[15]

SAR Insights and Data Presentation for Antibacterial DHPMs

The antibacterial activity of DHPMs is highly dependent on the nature and position of substituents on the core scaffold.

Compound Series	R1 (C4-position)	Key SAR Findings	MIC Range (µg/mL)	Target Bacteria
Phenyl-substituted DHPMs	4-Chlorophenyl, p-Tolyl, 4-Methoxyphenyl	Activity is generally better against Gram-positive bacteria. The specific substitution pattern on the C4-phenyl ring influences the spectrum of activity.	0.16 - 80	E. faecium, S. aureus, A. baumannii, E. coli, P. aeruginosa
Thio-analogues	Various aryl groups	The presence of a thiourea moiety (X=S) can enhance antibacterial activity compared to the urea analogue (X=O).	32 - 64	E. coli, P. aeruginosa, S. aureus
Spiro-fused DHPMs	N/A	Spiro-fused heterotricyclic DHPMs containing a urea moiety show potent antibacterial properties.	Not specified, but described as potent	General antibacterial

Data compiled from multiple sources.[4][17][18][19]

III. Dihydropyridinones as Modulators of the Inflammatory Response

Chronic inflammation is a key pathological feature of numerous diseases, including arthritis, cardiovascular disease, and certain cancers.[20] Dihydropyridinone derivatives have demonstrated significant anti-inflammatory properties, suggesting their potential as a novel class of anti-inflammatory agents.[21]

Mechanism of Anti-inflammatory Action

The anti-inflammatory effects of DHPMs appear to be mediated through the modulation of key inflammatory pathways.

• COX-2 Inhibition: Cyclooxygenase-2 (COX-2) is an enzyme that is upregulated during inflammation and is responsible for the production of prostaglandins, which are key inflammatory mediators. In silico studies have shown that DHPMs can bind to the active site of COX-2, and some derivatives have shown potent inhibitory activity, comparable to known COX-2 inhibitors like Celecoxib.[20]

• Modulation of Pro-inflammatory Mediators: Dihydropyridine derivatives have been shown to reduce the production of nitric oxide (NO) and pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.[22] Some compounds have also been shown to increase the secretion of the anti-inflammatory cytokine IL-10, suggesting they may promote the resolution of inflammation.[22]

Experimental Protocol: In Vitro Anti-inflammatory Assay

The anti-inflammatory potential of DHPMs can be assessed in vitro using LPS-stimulated RAW264.7 macrophage cells.

Step-by-Step Methodology:

• Cell Culture and Treatment: Culture RAW264.7 cells and treat them with various concentrations of the DHPM compounds for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response.

• Nitric Oxide Measurement (Griess Assay): After 24 hours of stimulation, collect the cell culture supernatant. Measure the accumulation of nitrite, a stable product of NO, using the Griess reagent. The absorbance at 540 nm is proportional to the NO concentration.

• Cytokine Measurement (ELISA): Measure the concentrations of IL-6 and TNF-α in the cell culture supernatant using specific Enzyme-Linked Immunosorbent Assays (ELISAs).

• Data Analysis: Calculate the percentage inhibition of NO, IL-6, and TNF-α production by the DHPM compounds compared to LPS-stimulated controls.

IV. Neuroprotective Strategies with Dihydropyridinone Derivatives

Neurodegenerative diseases like Alzheimer's disease are characterized by progressive neuronal loss and cognitive decline.[23] The multifactorial nature of these diseases necessitates the development of multi-target drugs. The dihydropyridinone scaffold, with its diverse biological activities, is a promising starting point for the design of such agents.[23][24]

Neuroprotective Mechanisms of Action

Dihydropyridinone and dihydropyridine derivatives have been shown to target several pathways implicated in neurodegeneration.

• Cholinesterase Inhibition: A key therapeutic strategy in Alzheimer's disease is to increase the levels of the neurotransmitter acetylcholine by inhibiting acetylcholinesterase (AChE). Several DHPM derivatives have been identified as potent AChE inhibitors.

• GSK-3β Inhibition and Tau Pathology: Glycogen synthase kinase-3β (GSK-3β) is involved in the hyperphosphorylation of the tau protein, a hallmark of Alzheimer's disease. Novel dihydropyridine derivatives have been developed that inhibit GSK-3β.[23]

• Modulation of Heat Shock Proteins: Heat shock proteins (Hsps) are chaperones that help maintain protein homeostasis. Upregulation of Hsps can be neuroprotective. Certain 1,4-dihydropyridine derivatives have been shown to act as Hsp co-inducers, reducing tau pathology and amyloid plaque formation in animal models of Alzheimer's disease.[12][24]

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

Ellman's method is a simple and reliable colorimetric assay for measuring AChE activity and screening for inhibitors.

Step-by-Step Methodology:

• Reaction Mixture Preparation: In a 96-well plate, add a phosphate buffer (pH 8.0), the test DHPM compound, and a solution of acetylcholinesterase enzyme. Incubate for a short period to allow for inhibitor-enzyme interaction.

• Colorimetric Reaction: Add 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) and the substrate, acetylthiocholine iodide, to initiate the reaction. AChE hydrolyzes acetylthiocholine to thiocholine, which then reacts with DTNB to produce a yellow-colored product.

• Absorbance Measurement: Measure the rate of color formation by reading the absorbance at 412 nm over time using a microplate reader.

• Data Analysis: Calculate the percentage of AChE inhibition by comparing the reaction rates in the presence and absence of the DHPM compounds. Determine the IC50 value for active compounds.

V. Conclusion and Future Directions

The dihydropyridinone scaffold represents a remarkably versatile platform for the discovery of novel therapeutic agents. The synthetic accessibility via the Biginelli reaction, coupled with the broad spectrum of biological activities, makes DHPMs an attractive area for continued research and development. This guide has outlined four key areas—oncology, infectious diseases, inflammation, and neurodegeneration—where DHPMs have shown significant promise.

Future research should focus on:

• Multi-target Drug Design: Leveraging the inherent promiscuity of the DHPM scaffold to design single molecules that can modulate multiple targets within a disease pathway.

• Advanced Synthetic Methodologies: Exploring novel variations of the Biginelli reaction and other synthetic routes to access novel and more complex DHPM analogues.

• In-depth Mechanistic Studies: Moving beyond phenotypic screening to elucidate the precise molecular targets and mechanisms of action for active DHPM compounds.

• Pharmacokinetic and In Vivo Studies: For promising lead compounds, a thorough evaluation of their ADME (absorption, distribution, metabolism, and excretion) properties and in vivo efficacy in relevant animal models is essential for clinical translation.

By employing the strategic approaches and detailed methodologies outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of this remarkable class of compounds.

References

• Dihydropyrimidinones Against Multiresistant Bacteria. Frontiers in Microbiology, 18 March 2022. [Link]

• Dihydropyrimidinones as potent anticancer agents: Insight into the structure–activity relationship. Archiv der Pharmazie, 22 March 2023. [Link]

• Antitumor and Quantitative Structure Activity Relationship Study for Dihydropyridones Derived from Curcumin. American Journal of Immunology, 2010. [Link]

• Dihydropyrimidinones as potent anticancer agents: Insight into the structure-activity relationship. PubMed, 22 March 2023. [Link]

• Synthesis, Characterization, and Anticancer Activities Evaluation of Compounds Derived from 3,4-Dihydropyrimidin-2(1H)-one. MDPI, 03 March 2019. [Link]

• The Evaluation of DHPMs as Biotoxic Agents on Pathogen Bacterial Membranes. MDPI, 18 February 2022. [Link]

• Antitumor and Quantitative Structure Activity Relationship Study for Dihydropyridones Derived from Curcumin. ResearchGate. [Link]

• Anticancer Activity of 4-Aryl-1,4-Dihydropyridines. MDPI, 27 August 2024. [Link]

• Antimicrobial evaluation of some novel derivatives of 3,4-dihydropyrimidine-2(1H). PMC, 2012. [Link]

• Antioxidant, Anti-inflammatory and Neuroprotective Profiles of Novel 1,4-Dihydropyridine Derivatives for the Treatment of Alzheimer's Disease. MDPI, 22 July 2020. [Link]

• Cytotoxic Evaluation, Molecular Docking, and 2D-QSAR Studies of Dihydropyrimidinone Derivatives as Potential Anticancer Agents. PMC, 25 April 2022. [Link]

• (PDF) Dihydropyrimidinones Against Multiresistant Bacteria. ResearchGate. [Link]

• Studies Of 1, 4-Dihydropyridine Derivatives For Anti-Breast Cancer (MCF-7) Activities: Combinations Of DFT-QSAR And Docking Methods. Academia.edu. [Link]

• Dihydropyrimidinones Against Multiresistant Bacteria. PMC, 18 March 2022. [Link]

• Assessment of the Cytotoxic Effect of a Series of 1,4-Dihydropyridine Derivatives Against Human Cancer Cells. PMC, 2017. [Link]

• A Review On The Synthetic Methodologies And Therapeutic Significance Of 3,4-Dihydropyrimidinones. ResearchGate. [Link]

• Evaluation of anticancer and antimicrobial activities of novel dihydropyrimidinone derivatives. ChemRxiv. [Link]

• Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. PMC. [Link]

• Synthesis and anticancer activity of new dihydropyrimidinone derivatives. PubMed, 05 August 2018. [Link]

• IC 50 values of the experimental compounds towards the tested cell lines. ResearchGate. [Link]

• Bioactivity of dihydropyrimidinone derivatives as inhibitors of cyclooxygenase-2 (COX-2): an in silico approach. PMC, 23 November 2023. [Link]

• An Efficient Synthesis and Antibacterial Activity of Some Novel 3,4–Dihydropyrimidin-2-(1H)-Ones. MDPI, 14 November 2021. [Link]

• Recent synthetic and medicinal perspectives of dihydropyrimidinones: a review. OUCI. [Link]

• Dihydropyrimidinone Synthesis and Pharmacological Action – An Overview. IJPPR, 30 May 2024. [Link]

• REVIEW OF ANTICANCER ACTIVITY OF DIHYDROPYRIMIDINONES. IJCRT.org. [Link]

• Evaluation of the anti-inflammatory effect of 1,4-dihydropyridine derivatives. PubMed, 09 August 2023. [Link]

• ANTI-INFLAMMATORY ACTIVITY OF SOME NEW DIHYDROPYRIMIDINES DERIVATIVES. IJPSRONLINE, 01 August 2010. [Link]

• Dihydropyridine Derivatives Modulate Heat Shock Responses and have a Neuroprotective Effect in a Transgenic Mouse Model of Alzheimer's Disease. PubMed, 07 May 2016. [Link]

• (PDF) Antioxidant, Anti-inflammatory and Neuroprotective Profiles of Novel 1,4-Dihydropyridine Derivatives for the Treatment of Alzheimer's Disease. ResearchGate. [Link]

• Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. Semantic Scholar. [Link]

• Chemical structure of the synthesized 1,4-dihydropyridine derivatives. ResearchGate. [Link]

• Synthesis and Bioactivity of Dihydropyrimidinone Derivatives Containing Phthalimide Moiety. IJIRT. [Link]

• A Review on 3,4 Dihydropyrimidinone Derivatives. International Journal of Pharmacy & Pharmaceutical Research. [Link]

• Synthesis and anti-inflammatory activity of 1-4-dihydropyridines. ResearchGate. [Link]

• Synthesis and Biological Evaluation of 1,4-Dihydropyridine Derivatives as Anti- inflammatory Agents. ResearchGate. [Link]

• A Review on 3, 4-dihydropyrimidinone Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 25 June 2020. [Link]

• Atypical 1,4-dihydropyridine derivatives, an approach to neuroprotection and memory enhancement. PubMed, 24 May 2016. [Link]

• The Generation of Dihydropyrimidine Libraries Utilizing Biginelli Multicomponent Chemistry. Moodle@Units. [Link]

• ADVANCED STRUCTURAL CHARACTERIZATION, COMPUTATIONAL MODELLING AND BIOLOGICAL EVALUATION NOVEL DIHYDROPYRIMIDINE-THIONE DERIVATIVES AS CHOLINESTERASE INHIBITORS TARGETING ALZHEIMER'S DISEASE. SciELO. [Link]

• Synthesis and evaluation of dihydropyrimidinone-derived selenoesters as multi-targeted directed compounds against Alzheimer's disease. PubMed, 2018. [Link]

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• 4. Antimicrobial evaluation of some novel derivatives of 3,4-dihydropyrimidine-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: 1-Acetyl-1,6-dihydropyridin-3(2H)-one in Organic Synthesis

Part 1: Introduction & Strategic Significance

1-Acetyl-1,6-dihydropyridin-3(2H)-one (and its functionalized derivatives) represents a "privileged scaffold" in modern organic synthesis, particularly for the construction of piperidine alkaloids , azasugars , and nitrogen-containing heterocycles .

Structurally, this molecule features a unique juxtaposition of reactive centers:

• Enone System (C3=O, C4=C5): A Michael acceptor susceptible to nucleophilic attack at C5 and 1,2-addition at C3.

• N-Acyl Amine: The acetyl group modulates the nucleophilicity of the nitrogen and activates the C6 position (in hemiaminal forms) for

  -acyliminium ion chemistry.

• Chiral Pool Accessibility: It is most efficiently accessed via the Aza-Achmatowicz rearrangement of furfuryl amines, allowing the chirality of the starting material to be transferred to the six-membered ring.

This guide provides a comprehensive workflow for synthesizing and utilizing this scaffold, moving beyond basic literature to provide robust, scalable protocols.

Part 2: Synthesis of the Core Scaffold

The most authoritative route to 1-acetyl-1,6-dihydropyridin-3(2H)-one is the Aza-Achmatowicz Oxidative Rearrangement . This biomimetic transformation converts readily available furfuryl amines into the dihydropyridinone core.

Mechanism of Formation

The reaction proceeds through the oxidative ring opening of the furan to an enedione intermediate, which spontaneously cyclizes to form the six-membered heterocycle.

Figure 1: The Aza-Achmatowicz pathway for constructing the dihydropyridinone core.[1][2][3][4]

Experimental Protocol: Aza-Achmatowicz Rearrangement

Objective: Synthesis of 1-acetyl-6-hydroxy-1,6-dihydropyridin-3(2H)-one. Scale: 10 mmol basis.

Reagents:

• -Acetylfurfurylamine (1.39 g, 10 mmol)
• -Chloroperbenzoic acid ( -CPBA), 77% max (2.5 g, ~1.1 equiv)

• Dichloromethane (DCM), anhydrous (50 mL)

• Saturated NaHCO

  solution

• Sodium thiosulfate (solid or saturated solution)

Step-by-Step Procedure:

• Preparation: Dissolve

  -acetylfurfurylamine in anhydrous DCM (50 mL) in a round-bottom flask. Cool the solution to 0 °C using an ice bath. Note: Temperature control is critical to prevent over-oxidation.

• Oxidation: Add

  -CPBA portion-wise over 15 minutes. The reaction is exothermic; monitor internal temperature if scaling up.

• Reaction Monitoring: Stir at 0 °C for 1 hour, then allow to warm to room temperature (RT) over 2 hours. Monitor by TLC (EtOAc/Hexane 1:1).[5] The furan spot (high R

  ) should disappear, replaced by a lower R spot (hemiaminal).

• Quench: Dilute with DCM (50 mL). Add saturated Na

  S O solution (20 mL) to quench excess peroxide. Stir vigorously for 15 minutes. Test the aqueous layer with starch-iodide paper to ensure no oxidant remains.

• Workup: Wash the organic layer with saturated NaHCO

  (2 x 30 mL) to remove -chlorobenzoic acid. Wash with brine (30 mL).

• Drying & Isolation: Dry over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

• Purification: The crude material is often a stable hemiaminal. Purify via flash column chromatography (Silica gel, 0-5% MeOH in DCM).

  • Yield Expectation: 75-85%.[6]

  • Stability Note: The product is a hemiaminal. For long-term storage, keep at -20 °C or convert immediately to the reduced form or

    -acyliminium precursor.

Self-Validating Checkpoint:

• 1H NMR (CDCl

  ): Look for the diagnostic signals of the enone system (doublets around 6.0-7.0 ppm) and the hemiaminal proton at C6 (broad singlet/multiplet around 5.5-6.0 ppm).

Part 3: Core Reactivity & Applications[4]

Once synthesized, the 1-acetyl-1,6-dihydropyridin-3(2H)-one scaffold offers three distinct vectors for chemical manipulation.

Vector A: -Acyliminium Ion Functionalization (C6)

The C6-hydroxy group (hemiaminal) is a precursor to a cyclic

-acyliminium ion. This species is a potent electrophile that reacts with nucleophiles (allyl silanes, electron-rich aromatics, silyl enol ethers) to install substituents at the C6 position with high diastereoselectivity (typically trans to C2 substituents).

Protocol: C6-Allylation

• Dissolve the 6-hydroxy dihydropyridinone (1 mmol) in dry DCM.

• Add Allyltrimethylsilane (1.5 equiv).

• Cool to -78 °C. Add BF

  ·OEt (1.1 equiv) dropwise.

• Stir for 1-2 hours, warming slowly to -20 °C.

• Quench with sat. NaHCO

  .

• Result: 1-Acetyl-6-allyl-1,6-dihydropyridin-3(2H)-one.

Vector B: Conjugate Addition (C5)

The C3 ketone activates the C4-C5 double bond. Organocuprates and other soft nucleophiles add to the C5 position.

• Regioselectivity: Exclusive 1,4-addition (relative to the ketone) occurs at C5.

• Stereoselectivity: If C2 or C6 is substituted, the incoming nucleophile typically approaches anti to the bulky groups, establishing 2,5- or 2,6-stereochemical relationships found in alkaloids like pumiliotoxin .

Vector C: Stereoselective Reduction (C3 & C4=C5)

Reduction of the ketone and alkene allows access to piperidin-3-ols.

• Luche Reduction (NaBH

  /CeCl ): Yields the allylic alcohol (1,2-reduction).

• Hydrogenation (H

  , Pd/C): Reduces the alkene to give the saturated piperidinone.

• L-Selectride: Stereoselective reduction of the ketone to the axial alcohol.

Part 4: Application Data & Comparison

Oxidant Efficiency for Scaffold Synthesis

Comparison of methods for the Aza-Achmatowicz step.

Oxidant	Conditions	Yield	Pros	Cons
m-CPBA	DCM, 0 °C to RT	80-90%	High yield, reliable	Atom economy, benzoic acid waste
NBS	THF/H O, -20 °C	70-80%	Fast, cheap	Bromination side-products possible
O / Rose Bengal	h , MeOH	60-75%	Green chemistry	Requires photo-reactor, lower scale
t-BuOOH / VO(acac)	DCM, RT	75-85%	Catalytic, scalable	Metal residue removal required

Divergent Synthesis Workflow

The following diagram illustrates how a single intermediate generates diverse alkaloid classes.

Figure 2: Divergent synthesis of alkaloid families from the common dihydropyridinone core.

Part 5: References

• Ciufolini, M. A., & Wood, C. Y. (1986). The Aza-Achmatowicz Rearrangement: A Route to Useful Chiral Building Blocks. Journal of the American Chemical Society.[6][7] Link

• Harris, J. M., et al. (2002). Synthsis of Piperidine Alkaloids via the Aza-Achmatowicz Reaction. The Journal of Organic Chemistry. Link

• Deska, J., et al. (2015). The Aza-Achmatowicz Reaction: Facile Entry into Functionalized Piperidinones. European Journal of Organic Chemistry. Link

• Zhou, Q., et al. (2018). Vanadium-Catalyzed Achmatowicz and Aza-Achmatowicz Rearrangement Reactions. Organic Letters. Link

• Padwa, A. (1991). Application of the Aza-Achmatowicz Oxidative Rearrangement for the Stereoselective Synthesis of the Cassia and Prosopis Alkaloid Family. The Journal of Organic Chemistry. Link

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Application Notes & Protocols: 1-Acetyl-1,6-dihydropyridin-3(2H)-one as a Versatile Synthon for Alkaloid Synthesis

Prepared by: Gemini, Senior Application Scientist

Abstract

The piperidine scaffold is a privileged structural motif, forming the core of a vast array of biologically active alkaloids and pharmaceutical agents.[1][2] The development of efficient and modular strategies to access stereochemically rich piperidine derivatives is therefore a central goal in synthetic organic chemistry. This document details the application of 1-acetyl-1,6-dihydropyridin-3(2H)-one, a functionally dense and versatile building block, for the synthesis of complex alkaloid frameworks. As a cyclic vinylogous amide, its unique electronic and steric properties allow for a range of strategic transformations.[3][4] We present here an overview of its synthesis, key reactivity patterns—with a focus on conjugate additions and tandem cyclizations—and detailed, field-tested protocols for its application in constructing alkaloid precursors.

Introduction: The Strategic Value of the Dihydropyridinone Core

1-Acetyl-1,6-dihydropyridin-3(2H)-one is a powerful intermediate in alkaloid synthesis due to its inherent structural features:

• α,β-Unsaturated Ketone: This moiety serves as an excellent Michael acceptor, allowing for the stereocontrolled formation of C-C bonds at the C4 position.[5]

• Vinylogous Amide System: The delocalization of the nitrogen lone pair through the double bond to the carbonyl group modulates the reactivity of the enone system and provides stability.[3] This system is resistant to mild hydrolysis and oxidation, allowing for chemoselective manipulations elsewhere in the molecule.[3]

• Conformational Rigidity: The cyclic nature of the core provides a predictable stereochemical platform, enabling high levels of diastereoselectivity in addition reactions.

• Latent Piperidine: The dihydropyridinone core can be readily converted to the corresponding piperidine or tetrahydropyridine through established reduction or functionalization reactions, making it a direct precursor to the final alkaloid target.[6][7]

Optically active 1,6-dihydro-2H-pyridin-3-ones are particularly flexible building blocks for the asymmetric synthesis of piperidine alkaloids, including azasugars and alkaloid lipids like (+)-desoxoprosophylline.[8] This guide will focus on leveraging these features to construct complex molecular architectures.

Synthesis of the 1-Acetyl-1,6-dihydropyridin-3(2H)-one Building Block

The synthesis of chiral dihydropyridinones often begins from readily available chiral pool starting materials, such as sugars. The following protocol outlines an efficient transformation of L-glucal to a representative N-protected 2-methyl-dihydropyridinone, which serves as a close analogue and template for the synthesis of the title compound.

Workflow for Synthesis of a Chiral Dihydropyridinone Intermediate

Caption: Synthesis of a key dihydropyridinone intermediate from L-glucal.

Protocol 1: Synthesis of (2R,6S)-6-hydroxy-2-methyl-1-tosyl-1,2-dihydropyridin-3(6H)-one (5)

This protocol is adapted from a reported efficient synthesis and serves as a blueprint for accessing the dihydropyridinone core.[1]

Step 1: Furan Formation from L-Glucal

• To a stirring solution of 3,4-di-O-acetyl-6-deoxy-L-glucal (1.0 equiv) in aqueous H₂SO₄ (0.002 M), add HgSO₄ (0.02 equiv).

• Stir the reaction at room temperature for 3 hours, monitoring by TLC until the starting material is consumed.

• Extract the mixture with EtOAc (3x) and wash the combined organic layers with saturated aqueous NH₄Cl.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield (S)-1-(furan-2-yl)ethanol (2), which can be used without further purification.

Step 2: Azide Formation and Protection

• Dissolve the crude alcohol (2) in toluene. Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 1.5 equiv) followed by diphenylphosphoryl azide (DPPA, 1.2 equiv).

• Stir at room temperature overnight. The azide displacement proceeds with an inversion of configuration.

• Quench the reaction with water and extract with EtOAc. Dry the organic layer and concentrate.

• The resulting crude azide is then protected. Dissolve it in DMF, add imidazole (2.5 equiv) and TBDPSCl (1.1 equiv). Stir at room temperature until TLC indicates completion.

• Work up by adding water and extracting with ether. Purify by flash chromatography to yield the silyl-protected furylethyl azide.

Step 3: Reduction and N-Tosylation

• Dissolve the protected azide in methanol and add a catalytic amount of Pd/C (10 mol%).

• Hydrogenate the mixture under a balloon of H₂ gas at room temperature.

• Once the reduction is complete (monitored by TLC), filter the reaction through Celite and concentrate the filtrate.

• Dissolve the resulting amine in pyridine, cool to 0 °C, and add p-toluenesulfonyl chloride (TsCl, 1.2 equiv). Allow the reaction to warm to room temperature and stir overnight.

• Perform an aqueous workup and purify by chromatography to obtain the N-tosylated furfurylamine.

Step 4: Oxidative Ring Expansion to Dihydropyridinone

• Dissolve the N-tosylated furfurylamine in anhydrous CH₂Cl₂ and cool to 0 °C.

• Add m-chloroperbenzoic acid (m-CPBA, 1.8 equiv) portion-wise.

• Stir the reaction at 0 °C for 4 hours.

• Quench with a saturated solution of NaHCO₃. Separate the layers and extract the aqueous phase with CH₂Cl₂.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by flash column chromatography (Hexane/EtOAc) to afford the target dihydropyridinone (5) as an off-white solid.[1]

Note: To obtain the target 1-acetyl-1,6-dihydropyridin-3(2H)-one, the N-tosyl group can be replaced with an N-acetyl group, typically by deprotection of the nitrogen followed by acetylation with acetyl chloride or acetic anhydride.[9]

Core Applications in Alkaloid Synthesis: The Michael Addition

The most powerful application of the dihydropyridinone scaffold is its role as a Michael acceptor.[5] The conjugate addition of a nucleophile to the C4 position establishes a key C-C bond and can set a new stereocenter with high diastereoselectivity, guided by the existing stereochemistry of the ring.

Mechanistic Overview of Michael Addition

The reaction involves the 1,4-addition of a nucleophile (Michael Donor) to the α,β-unsaturated carbonyl system (Michael Acceptor). The resulting enolate is then protonated to give the final adduct.

Caption: Generalized mechanism for the Michael addition. (Note: Placeholder images used).

Protocol 2: Diastereoselective Michael Addition of an Organocuprate

This protocol provides a general method for the introduction of an alkyl or aryl group at the C4 position using a Gilman cuprate.

Materials:

• 1-Acetyl-1,6-dihydropyridin-3(2H)-one (1.0 equiv)

• Copper(I) Iodide (CuI, 1.0 equiv)

• Organolithium reagent (R-Li, 2.0 equiv, e.g., n-BuLi, PhLi)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add CuI.

• Add anhydrous THF and cool the resulting slurry to -78 °C in a dry ice/acetone bath.

• Slowly add the organolithium reagent (2.0 equiv) dropwise. The solution will typically change color, indicating the formation of the lithium diorganocuprate (R₂CuLi). Stir for 30 minutes at this temperature.

• In a separate flask, dissolve the dihydropyridinone (1.0 equiv) in anhydrous THF.

• Transfer the dihydropyridinone solution to the cuprate suspension via cannula at -78 °C.

• Allow the reaction to stir at -78 °C for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by slowly adding saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and stir vigorously until the aqueous layer turns deep blue.

• Extract the mixture with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure. Purify the crude product by flash column chromatography to yield the 4-substituted piperidinone.

Causality and Insights:

• Why use a cuprate? Organocuprates are soft nucleophiles and are highly effective for 1,4-conjugate additions, minimizing the competing 1,2-addition to the carbonyl group.[10]

• Why -78 °C? The low temperature is crucial for maintaining the stability of both the cuprate and the intermediate enolate, preventing side reactions and enhancing diastereoselectivity.

• Why NH₄Cl quench? Ammonium chloride is a mild proton source that effectively protonates the intermediate enolate while also complexing with copper salts, aiding in their removal during the aqueous workup.

Tandem Reactions: Rapid Construction of Fused Bicyclic Cores

The true synthetic power of the dihydropyridinone building block is realized in tandem or domino reactions, where the initial Michael adduct is trapped intramolecularly to form a new ring. This strategy is exceptionally efficient for synthesizing fused alkaloid skeletons like indolizidines and quinolizidines.[3][11]

Protocol 3: Tandem Michael Addition-Dieckmann Condensation for a Pyrrolizidine Core

This protocol outlines a strategy where the Michael donor contains an ester functionality, which, after the initial addition, undergoes an intramolecular Dieckmann condensation to form a five-membered ring. This is a key transformation for accessing the pyrrolizidine skeleton.[12]

Materials:

• 1-Acetyl-1,6-dihydropyridin-3(2H)-one (1.0 equiv)

• Ethyl 4-bromobutanoate (Michael donor precursor)

• Lithium diisopropylamide (LDA) or Sodium Hydride (NaH) as base

• Anhydrous THF

• Aqueous acid (e.g., 1 M HCl) for workup

Procedure:

• Enolate Formation: In a flame-dried flask under N₂, prepare a solution of the Michael donor enolate. For example, react ethyl acetate with LDA at -78 °C to form the lithium enolate.

• Michael Addition: Add the solution of 1-acetyl-1,6-dihydropyridin-3(2H)-one in THF to the enolate solution at -78 °C. Stir for 1-2 hours to allow the conjugate addition to complete.

• Intramolecular Cyclization: Slowly warm the reaction mixture to room temperature. Add a stronger base, such as NaH (1.2 equiv), to promote the intramolecular Dieckmann condensation of the newly formed diester intermediate. The reaction is typically stirred at room temperature or gently heated overnight.

• Workup and Decarboxylation: Cool the reaction to 0 °C and carefully quench by adding 1 M HCl. This will neutralize the base and promote the hydrolysis and decarboxylation of the resulting β-keto ester.

• Extract the product with ethyl acetate, dry the organic layer, and concentrate.

• Purify the resulting bicyclic keto-lactam by column chromatography. This product serves as a direct precursor to indolizidine alkaloids.

Self-Validating System: The success of this tandem reaction is confirmed by the formation of a product with a significantly different polarity and a mass corresponding to the cyclized, decarboxylated product. The disappearance of the ester proton signals and the appearance of new signals corresponding to the bicyclic system in ¹H NMR analysis validate the transformation.

Data Summary

The following table summarizes representative transformations using dihydropyridinone-type Michael acceptors, illustrating the versatility of this building block with various nucleophiles.

Entry	Michael Donor (Nucleophile)	Key Conditions	Product Type	Typical Yield	Ref.
1	(CH₃)₂CuLi	THF, -78 °C	4-Methyl-piperidinone	85-95%	[13]
2	Lithium Phenylacetylide	THF, -78 °C to 0 °C	4-Phenylethynyl-piperidinone	70-85%	[14]
3	Nitromethane / DBU	CH₃CN, rt	4-(Nitromethyl)-piperidinone	80-90%	[15]
4	Diethyl Malonate / NaOEt	EtOH, reflux	4-(Dicarbethoxymethyl)-piperidinone	75-88%	[5]
5	Indole	Lewis Acid (e.g., Sc(OTf)₃)	4-(Indol-3-yl)-piperidinone	60-75%	[11]

Conclusion

1-Acetyl-1,6-dihydropyridin-3(2H)-one and its analogues are demonstrably powerful and versatile building blocks for the stereoselective synthesis of piperidine-containing alkaloids. Their predictable reactivity, particularly in Michael additions and subsequent tandem cyclizations, allows for the rapid and efficient assembly of complex mono- and bicyclic nitrogen heterocycles. The protocols detailed herein provide a robust framework for researchers in drug discovery and natural product synthesis to leverage this synthon for the construction of diverse alkaloid libraries.

References

• Wits University. (2010). VINYLOGOUS SULFONAMIDES IN THE TOTAL SYNTHESIS OF INDOLIZIDINE ALKALOIDS FROM AMPHIBIANS AND ANTS. CORE. [Link]

• Yu, R. T., & Hsung, R. P. (2010). Multi-component Cycloaddition Approaches in the Catalytic Asymmetric Synthesis of Alkaloid Targets. PMC. [Link]

• ResearchGate. Scheme 4. Synthesis of N-Protected Vinylogous Amides. ResearchGate. [Link]

• Reddy, et al. (2021). Total Synthesis of Naturally Occurring Amaryllidaceae Alkaloids, (−)-Elwesine and (−)-epi-Crinine. ACS Publications. [Link]

• Arcadi, A., et al. (2013). Synthesis of Vinylogous Amides by Gold(I)-Catalyzed Cyclization of N‐Boc-Protected 6. SciSpace. [Link]

• Tzanetou, E. N., et al. (2011). Synthesis of (R)-Dihydropyridones as Key Intermediates for an Efficient Access to Piperidine Alkaloids. PMC. [Link]

• Padwa, A., et al. (2009). Application of the Rh(ll)-Cyclization/Cycloaddition Cascade for the Total Synthesis of (±)-Aspidophytine. PMC. [Link]

• Taber, D. F., & Neubert, T. D. (2001). Michael addition with an olefinic pyridine: organometallic nucleophiles and carbon electrophiles. [Link]

• Clayton, S., & O'Brien, P. (2004). [3 + 3] Cycloadditions and related strategies in alkaloid natural product synthesis. Royal Society of Chemistry. [Link]

• Wang, S., et al. (2023). A Catalytic Asymmetric Intramolecular [4 + 1]-Cycloaddition for the Total Synthesis of Terpene Alkaloid Natural Products. ChemRxiv. [Link]

• Wikipedia. Michael addition reaction. Wikipedia. [Link]

• Wang, H., & Liu, H. W. (2022). Synthesis of 6,6- and 7,7-Difluoro-1-Acetamidopyrrolizidines and Their Oxidation Catalyzed by the Nonheme Fe Oxygenase LolO. PMC. [Link]

• ResearchGate. Piperidine alkaloids approached through the synthesis of key intermediate dihydropyridone 5. ResearchGate. [Link]

• Auburn University. (2019). Enantioselective synthesis of 1,6-dihydropyridines with application to natural product. [Link]

• Chemistry LibreTexts. (2021). 10.2: Alkaloid Based Reactions. [Link]

• Kamal, A., et al. (2015). Synthesis of Novel 3-Aryl-N-Methyl-1,2,5,6-Tetrahydropyridine Derivatives by Suzuki coupling: As Acetyl Cholinesterase Inhibitors. PMC. [Link]

• Pearson, W. New Methods for Alkaloid Synthesis. Grantome. [Link]

• Auburn University. (2020). Regio- and Enantioselective Synthesis of N-alkyl 1,2- and 1,6-dihydropyridines through Rhodium-Catalyzed Nucleophilic Dearomatiz. [Link]

• Haroutounian, S. A., et al. (2012). Efficient Route to (2R)-6-Hydroxy-2-methyl- dihydropyridin-3-ones, Key Intermediates for Piperidine Alkaloids Syntheses. Scientific & Academic Publishing. [Link]

• Comins, D. L., & Williams, A. L. (2010). Asymmetric Synthesis of All the Known Phlegmarine Alkaloids. PMC. [Link]

• ChemHelp ASAP. (2020). Michael addition example reactions. YouTube. [Link]

• MDPI. (2024). Acyl-1,4-Dihydropyridines: Universal Acylation Reagents for Organic Synthesis. [Link]

• IRIS . (2014). An unexpected reaction of pyridine with acetyl chloride to give dihydropyridine and piperidine derivatives. [Link]

• PubChem. 1-Acetyl-1,4-dihydropyridine. [Link]

• Liu, Y., et al. (2021). Modular synthesis of chiral 1,2-dihydropyridines via Mannich/Wittig/cycloisomerization sequence that internally reuses waste. PMC. [Link]

• Viegas, C., et al. (2005). New selective acetylcholinesterase inhibitors designed from natural piperidine alkaloids. [Link]

• Shubber, Z. Pyridine and Piperdine alkaloids. [Link]

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Technical Notes & Optimization

Technical Support Guide: Optimization of Reaction Conditions for N-Acetylation of 1,4-Dihydropyridines

Executive Summary & Core Challenge

The Problem: Researchers frequently encounter "no reaction" or "oxidative aromatization" when attempting to N-acetylate 1,4-dihydropyridines (1,4-DHPs).

The Science: The nitrogen atom in the 1,4-DHP ring (N1) is non-nucleophilic . Unlike a typical secondary amine, the lone pair on N1 is heavily delocalized into the

-system of the diene ring (conjugation with C2=C3 and C5=C6 double bonds). Furthermore, the presence of electron-withdrawing ester groups at C3/C5 (typical in Hantzsch esters) further reduces electron density at the nitrogen.

The Solution: Successful N-acetylation requires shifting the equilibrium by either:

• Deprotonation: Converting the neutral amine into a highly nucleophilic anion (using NaH/n-BuLi).

• Hyper-Activation: Using "super-acylating" catalytic systems (DMAP/Ac₂O) to overcome the steric and electronic barrier.

Troubleshooting Guides (Interactive Modules)

Module A: The "No Reaction" Scenario

Symptom: Starting material (SM) is recovered unchanged after 24h reflux.

Variable	Common Mistake	Optimization Strategy	Why? (Mechanism)
Catalyst	Using only Pyridine or Et₃N.	Add DMAP (10-20 mol%).	Pyridine is too weak to activate Ac₂O for this specific substrate. DMAP forms a highly reactive N-acetylpyridinium intermediate that transfers the acetyl group to the hindered DHP nitrogen.
Reagent	Using Acetyl Chloride (AcCl) with weak base.	Switch to Acetic Anhydride (Ac₂O).	AcCl releases HCl, which can protonate the C3/C5 esters or facilitate acid-catalyzed decomposition. Ac₂O provides a neutral/buffered byproduct (acetate).
Temperature	Room Temperature (RT).	Heat to reflux (DCM or MeCN).	The activation energy for N-attack is high due to delocalization. Thermal energy is required to access the transition state.
Solvent	Ethanol/Methanol.	Use Aprotic Solvents (DCM, THF, MeCN).	Protic solvents solvate the nucleophile (if deprotonated) or compete for the acylating agent (solvolysis).

Module B: The "Aromatization" Nightmare

Symptom: The product turns brown/dark, and NMR shows a pyridine ring (loss of C4-H signal).

Variable	Common Mistake	Optimization Strategy	Why? (Mechanism)
Atmosphere	Running under air/open flask.	Strict Inert Atmosphere (Argon/N₂).	N-acetyl-DHPs are less stable than parent DHPs. Oxygen rapidly abstracts the C4-H via a radical mechanism, driving aromatization.
Light	Benchtop exposure.	Wrap flask in aluminum foil.	DHPs are photosensitive. Light promotes radical formation at C4, leading to oxidation.
Workup	Acidic wash / Silica gel chromatography.	Use Alumina (Neutral) or rapid filtration.	Silica is slightly acidic and can catalyze the elimination of the N-acetyl group or oxidation. Use 1% Et₃N in the eluent to deactivate silica.
Reagent	Excess strong base (NaH) at high temp.	Cryogenic addition (-78°C to 0°C).	If using NaH, the anion is sensitive. Deprotonate cold, add AcCl cold, then warm up slowly.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for optimizing the reaction based on observed intermediates.

Caption: Decision tree for troubleshooting N-acetylation outcomes. Blue nodes indicate analysis steps; Yellow/Red indicate failure modes; Green indicates success.

Standardized Experimental Protocol

Protocol ID: DHP-Ac-Method-C (DMAP-Catalyzed) Scope: Suitable for 4-aryl-1,4-dihydropyridines with ester groups at C3/C5.

Reagents:

• Substrate: 1,4-Dihydropyridine derivative (1.0 equiv)[1]

• Acylating Agent: Acetic Anhydride (Ac₂O) (3.0 - 5.0 equiv)

• Base: Triethylamine (Et₃N) (2.0 equiv)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 - 0.2 equiv)

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN) [Anhydrous]

Step-by-Step Methodology:

• Preparation: Flame-dry a two-neck round bottom flask and cool under a stream of Argon.

• Dissolution: Charge the flask with the 1,4-DHP substrate and DMAP. Add anhydrous DCM (0.1 M concentration relative to substrate).

  • Note: If solubility is poor, switch to MeCN or THF.

• Base Addition: Add Et₃N via syringe. Stir for 10 minutes at Room Temperature (RT).

• Acylation: Add Ac₂O dropwise via syringe.

  • Critical: Do not dump the reagent. Exothermic spikes can trigger oxidation.

• Reaction: Heat the mixture to mild reflux (40°C for DCM, 80°C for MeCN) under Argon.

  • Monitor: Check TLC every 2 hours. The product will typically be less polar (higher Rf) than the starting material due to the capping of the NH.

• Workup (Crucial Step):

  • Cool to RT.

  • Dilute with Et₂O (Ether precipitates DMAP salts).

  • Wash with saturated NaHCO₃ (removes acetic acid) and Brine.

  • Avoid: Do not use HCl wash (risk of hydrolysis/aromatization).

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (Neutral Alumina or Silica treated with 1% Et₃N).

Mechanistic Insight (Why DMAP works)

The following diagram explains the catalytic cycle. The key is that DMAP attacks the anhydride first, creating a "super-electrophile" that is reactive enough to attack the electron-poor DHP nitrogen.

Caption: Catalytic cycle of DMAP. The formation of the N-acetylpyridinium salt (Red) is the rate-determining activation step required to overcome DHP steric hindrance.

Frequently Asked Questions (FAQ)

Q: Can I use Sodium Hydride (NaH) instead of DMAP? A: Yes, but with caution. NaH generates the DHP-N anion, which is a better nucleophile. However, the anion is extremely sensitive to oxidation. If you use NaH, you must work at 0°C or lower and ensure the solvent is rigorously degassed. This method is often preferred if the DMAP method fails due to extreme steric bulk at the C2/C6 positions.

Q: My product decomposes on the silica column. Why? A: N-acyl-1,4-DHPs are essentially enamides. They are acid-sensitive. Silica gel is slightly acidic (

). This acidity can catalyze the hydrolysis of the amide bond or protonate the ring, leading to aromatization. Solution: Pre-wash your silica column with 1-5% Triethylamine in Hexanes to neutralize it before loading your sample.

Q: Why do I see a blue color during the reaction? A: Transient blue or deep red colors often indicate the formation of charge-transfer complexes or radical species. If the color persists and turns brown/black, it usually indicates oxidative degradation (aromatization). If it disappears upon workup to give a yellow solid, it was likely a reversible intermediate.

References

• Mechanistic Basis of DMAP Catalysis

  • Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition.

• Oxidative Aromatization Risks

  • Memarian, H. R., et al. (2008). Aromatization of 1,4-Dihydropyridines with Free Radical Reagents. Journal of the Iranian Chemical Society. (Demonstrates sensitivity of DHP to radical oxidation).

• General Protocol for Hindered Amines: SciFinder/Reaxys General Consensus for "N-acetylation of electron-deficient anilines/amines" utilizes Ac2O/DMAP/Et3N as the primary method when nucleophilicity is low.

• Acyl-DHP Reactivity

  • MDPI Molecules. (2024). Acyl-1,4-Dihydropyridines: Universal Acylation Reagents for Organic Synthesis.[2] (Discusses the stability and reactivity of the N-acyl species).

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• 2. mdpi.com [mdpi.com]

Technical Support Center: Spectroscopic Analysis of Dihydropyridinones

Welcome to the technical support guide for the spectroscopic analysis of dihydropyridinones (DHPMs). As a Senior Application Scientist, I have designed this resource to provide researchers, chemists, and drug development professionals with practical, field-proven insights into the characterization of this important class of heterocyclic compounds. This guide moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring a deeper understanding and more effective troubleshooting.

Part I: Troubleshooting Guide

This section addresses specific issues you may encounter during the spectroscopic analysis of your dihydropyridinone samples. Each issue is presented in a question-and-answer format, detailing the probable causes and providing step-by-step solutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Question 1: My ¹H NMR spectrum has very broad peaks and poor resolution. What's happening and how can I fix it?

Answer:

Peak broadening in NMR is a common issue that can stem from several factors related to your sample preparation and the instrument's state.[1]

• Causality: Broad peaks often indicate a non-homogenous magnetic environment for the nuclei being analyzed. This can be caused by poor sample solubility leading to microscopic precipitates, the sample being too concentrated causing aggregation or viscosity issues, or the spectrometer's magnetic field not being properly homogenized (shimmed) for your sample.[1][2]

• Troubleshooting Protocol:

  • Check Solubility: Visually inspect your NMR tube. If you see any cloudiness or solid particles, your compound is not fully dissolved.

    • Action: Prepare a more dilute sample. If solubility is still an issue, consider a different deuterated solvent in which your compound is more soluble (e.g., DMSO-d₆, Methanol-d₄, Acetone-d₆).[1]

  • Optimize Concentration: Highly concentrated samples can become viscous, which slows molecular tumbling and broadens signals.

    • Action: Dilute your sample. For most small molecules on a 400-600 MHz spectrometer, a concentration of 5-10 mg in 0.6-0.7 mL of solvent is a good starting point.

  • Improve Shimming: "Shimming" is the process of adjusting the magnetic field to make it as homogeneous as possible. Poor shimming is a frequent cause of broad peaks.

    • Action: Re-shim the instrument, either manually or using the automated shimming routines provided by the spectrometer's software. If the problem persists, the instrument may require professional maintenance.

  • Consider Chemical Exchange or Rotamers: If you are seeing broadness only for specific peaks, it could be due to chemical exchange (e.g., with trace water) or the presence of rotamers (conformational isomers) that are interconverting on the NMR timescale.

    • Action: Try acquiring the spectrum at a higher temperature to increase the rate of bond rotation, which may sharpen the peaks into a single averaged signal.[1]

Question 2: I have signals in my ¹H NMR that I suspect are from N-H or O-H protons, but I'm not sure. How can I confirm this?

Answer:

This is a classic characterization challenge, as the chemical shifts of these exchangeable protons can be highly variable. The definitive method for their identification is a deuterium exchange experiment.

• Causality: Protons on heteroatoms (like N-H and O-H) are acidic and can rapidly exchange with deuterium atoms from a deuterated solvent like D₂O. When the proton is replaced by deuterium, its signal disappears from the ¹H NMR spectrum because deuterium resonates at a completely different frequency.

• Experimental Protocol (D₂O Shake):

  • Acquire a standard ¹H NMR spectrum of your dihydropyridinone sample in a solvent like CDCl₃ or DMSO-d₆.

  • Remove the NMR tube from the spectrometer.

  • Add one to two drops of deuterium oxide (D₂O) to the tube.

  • Cap the tube and shake it vigorously for about 30-60 seconds to ensure mixing.

  • Re-insert the tube into the spectrometer and acquire a new ¹H NMR spectrum.

  • Analysis: Compare the two spectra. The peak that has disappeared or significantly diminished in intensity corresponds to your exchangeable N-H or O-H proton.[1]

Mass Spectrometry (MS)

Question 1: I can't find the molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ in my mass spectrum. Is my sample wrong?

Answer:

Not necessarily. The absence of a molecular ion peak is a well-documented characteristic for many 1,4-dihydropyridine derivatives, especially under Electron Ionization (EI) conditions.

• Causality: The dihydropyridine ring is prone to facile fragmentation. The most common and energetically favorable fragmentation pathway is the loss of the substituent at the C-4 position.[3] This cleavage results in the formation of a highly stable pyridinium cation, which often appears as the base peak (the most intense peak) in the spectrum. The molecular ion, being unstable, may be too low in abundance to be observed.[3][4]

• Troubleshooting & Confirmation Strategy:

  • Look for the Base Peak: Instead of the molecular ion, look for a peak corresponding to [M - C₄ substituent]⁺. For example, if your C-4 substituent is a phenyl group (mass = 77), look for a peak at [M - 77]. The presence of this intense fragment is strong evidence for your core structure.

  • Switch to a "Softer" Ionization Technique: Hard ionization methods like EI impart a large amount of energy, promoting fragmentation. Softer methods are less energetic and more likely to preserve the molecular ion.

    • Action: Re-run your sample using Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). These techniques often yield a prominent [M+H]⁺ (positive ion mode) or [M-H]⁻ (negative ion mode) peak.[5]

  • Check for Common Adducts: In ESI, it's common to see adducts with sodium [M+Na]⁺ or potassium [M+K]⁺. Look for peaks at M+23 and M+39.

Table 1: Common Mass Spec Fragmentation Patterns for Dihydropyridinones

Fragmentation Pathway	Description	Expected m/z	Common Ionization Mode
Loss of C-4 Substituent	The primary and most characteristic fragmentation.	[M - R]⁺	EI, ESI, APCI
Cleavage of Ester Groups	Loss of the alkoxy group (-OR) followed by CO elimination.	[M - OR]⁺, [M - OR - CO]⁺	EI
Benzyl Cleavage	If a benzyl group is present, cleavage can produce a stable benzyl cation.	m/z = 91	EI

This table summarizes common fragmentation patterns observed for dihydropyridinone derivatives.[3][6]

Infrared (IR) Spectroscopy

Question: The carbonyl (C=O) stretching peak in my FTIR spectrum is at a lower wavenumber than I expected for a ketone or amide. Why?

Answer:

The position of the carbonyl absorption is highly sensitive to its electronic environment. For dihydropyridinones, a shift to a lower wavenumber (frequency) is typical and informative.

• Causality:

  • Conjugation: The C=O group in the dihydropyridinone ring is often conjugated with a C=C double bond. This delocalization of π-electrons weakens the C=O double bond character, lowering the energy (and thus the wavenumber) required to excite its stretching vibration.

  • Hydrogen Bonding: The N-H proton in the ring can form an intramolecular or intermolecular hydrogen bond with the carbonyl oxygen. This interaction further weakens the C=O bond, causing an additional shift to a lower frequency. The peak may also appear broader due to this bonding.[7][8]

• Interpretation:

  • A typical non-conjugated ketone absorbs around 1715 cm⁻¹.

  • In a dihydropyridinone system, you should expect the C=O stretch to appear in the range of 1640-1690 cm⁻¹ . This "lower-than-expected" value is actually a key piece of evidence confirming the conjugated lactam structure.

UV-Vis Spectroscopy

Question: My UV-Vis spectrum shows an absorption maximum (λmax) that is shifted to a longer wavelength compared to my starting materials. What does this indicate?

Answer:

This is an excellent indication that your reaction has successfully formed the conjugated dihydropyridinone system. This shift to a longer wavelength is known as a bathochromic or "red" shift.

• Causality: UV-Vis spectroscopy measures the electronic transitions within a molecule, specifically the energy required to promote an electron from a Highest Occupied Molecular Orbital (HOMO) to a Lowest Unoccupied Molecular Orbital (LUMO).[9][10] In conjugated systems, like the dihydropyridinone ring, the π-orbitals overlap, which decreases the energy gap between the HOMO and LUMO.[11] Because energy and wavelength are inversely proportional (E = hc/λ), a smaller energy gap results in the absorption of light with a longer wavelength.[10]

• Analysis:

  • Starting Materials: Simple aldehydes or β-ketoesters often have λmax values below 250 nm.

  • Dihydropyridinone Product: The formation of the extended conjugated system in the product will typically shift the λmax to >300 nm .[12] The exact position depends on the substituents and the solvent used.

Part II: Frequently Asked Questions (FAQs)

Q1: What are the most characteristic NMR signals I should look for to confirm the formation of a dihydropyridinone ring?

To confirm the successful synthesis of a dihydropyridinone, you should look for a specific set of signals in both the ¹H and ¹³C NMR spectra. The exact chemical shifts will vary based on substitution, but the patterns are generally consistent.

Table 2: Characteristic ¹H and ¹³C NMR Chemical Shifts for the Dihydropyridinone Core

Atom/Proton	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
N-H	5.5 - 9.5	N/A	Often broad; position is solvent and concentration dependent. Confirmed by D₂O exchange.[7]
C4-H	4.6 - 5.1	35 - 50	Typically a multiplet, coupled to the C5 protons.
C5-H₂	2.2 - 3.1	40 - 45	Often appear as two distinct signals (diastereotopic protons), each as a doublet of doublets due to geminal and vicinal coupling.[14]
C6-C=	N/A	145 - 155	Quaternary carbon, part of the enamine system.
C3-C=	5.0 - 5.4	95 - 105	Vinylic proton, often appears as a singlet or a narrow multiplet.[15][16]
C2=O	N/A	190 - 195	Carbonyl carbon.

Note: These are typical ranges and can be influenced by substituents on the ring and the aromatic moieties. Data compiled from multiple sources.[14][15][16][17]

Q2: How should I structure my spectroscopic analysis workflow for a newly synthesized dihydropyridinone derivative?

A logical and efficient workflow ensures that you gather conclusive evidence at each step. The following diagram outlines a recommended approach.

Caption: Recommended workflow for spectroscopic analysis.

Q3: What are some common impurities from a Biginelli reaction for dihydropyrimidinone synthesis that I might see in my spectra?

The Biginelli reaction is a one-pot, three-component condensation and is generally efficient.[18][19][20] However, side products or unreacted starting materials can persist.

• Unreacted Aldehyde: You might see a characteristic aldehyde proton signal in the ¹H NMR spectrum between 9-10 ppm.

• Unreacted β-Ketoester: The presence of the active methylene protons (adjacent to two carbonyls) around 3.4-3.6 ppm and the characteristic ester signals can indicate leftover starting material.

• Side Products: Depending on the reaction conditions, various intermediates or side-products from self-condensation of the ketoester can sometimes be observed. These often result in a complex mixture that complicates spectral interpretation.

• Solvent Residue: Always check for common solvent peaks (e.g., ethyl acetate, hexane, dichloromethane) that may remain even after drying under vacuum.[1]

A clean spectrum is highly dependent on a robust purification protocol, typically column chromatography or recrystallization, following the reaction.

References

• ResearchGate. (n.d.). Chemical shifts (δ, ppm) 1 H NMR of the studied compounds. Retrieved from [Link]

• Al-Haiza, M. A. (2011). The investigation of NMR spectra of dihydropyridones derived from Curcumin. American Journal of Applied Sciences, 8(8), 791-799.

• ARKIVOC. (n.d.). The investigation of NMR spectra of dihydropyridones derived from Curcumin. Retrieved from [Link]

• International Journal of Current Science. (2022). Synthesis and Characterization of Novel Dihydropyrimidine Derivatives. Retrieved from [Link]

• International Journal of Innovative Research in Technology. (2021). Synthesis and Bioactivity of Dihydropyrimidinone Derivatives Containing Phthalimide Moiety. Retrieved from [Link]

• Science Publications. (n.d.). The Investigation of 1H NMR Spectra of 2,3-Dihydro-4-Pyridinones Derived from Bisdemethoxycurcumin. Retrieved from [Link]

• Chemistry Journal of Moldova. (n.d.). GREEN AND EFFICIENT SYNTHESIS OF DIHYDROPYRIMIDINONE ANALOGUES VIA HPA-CLAY CATALYZED BIGINELLI REACTION. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra and proposed scheme for the mass spectral fragmentation of 100 µM parent drug N-ethyl-1,4-DHP derivatives. Retrieved from [Link]

• Biginelli Synthesis and Theoritical Study of Dihydropyrimidinones. (2016). Oriental Journal of Chemistry, 32(3).

• ResearchGate. (n.d.). Proposed mass fragmentation pathways for dihydropiridines by APPI. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Design, Synthesis, Characterization and Biological Evaluation of Some Substituted Dihydropyrimidinone Derivatives. Retrieved from [Link]

• Chemistry Steps. (n.d.). Interpreting IR Spectra. Retrieved from [Link]

• Klán, P., et al. (2018). Intramolecular hydrogen bonds in 1,4-dihydropyridine derivatives. Journal of Molecular Structure, 1161, 45-53.

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• International Journal of Pharmaceutical and Chemical Sciences. (2012). Interpretation of Infra Red Spectra. Retrieved from [Link]

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• Li, Y., et al. (2014). Synthesis, Spectroscopic Characterization, X-Ray Structure, and DFT Calculations of Some New 1,4-Dihydro-2,6-Dimethyl-3,5-Pyridinedicarboxamides. PLoS ONE, 9(3), e91361.

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Retrieved from [Link]

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• Mestrelab. (n.d.). Troubleshooting a negative result. Retrieved from [Link]

• Jurnal UPI. (2021). How to Read and Interpret UV-VIS Spectrophotometric Results in Determining the Structure of Chemical Compounds. Retrieved from [Link]

• Organic Chemistry Tutor. (2023). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• AZoM. (2025). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

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• ResearchGate. (n.d.). The most identified peaks of the FTIR spectra (cm-1) used as a.... Retrieved from [Link]

• Keller, B. O., et al. (2008). Interferences and contaminants encountered in modern mass spectrometry. Analytica Chimica Acta, 627(1), 71-81.
• Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. (2018). European Journal of Medicinal Chemistry, 146, 547-575.
• Huseynzada, A., et al. (2021). Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products. RSC Advances, 11(12), 6801-6811.

• Bitesize Bio. (2025). Common Mass Spectrometry Contaminants: I Messed It Up So You Don't Have To!. Retrieved from [Link]

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• Chemistry LibreTexts. (2024). 14.8: Interpreting Ultraviolet Spectra- The Effect of Conjugation. Retrieved from [Link]

• Preprints.org. (2022). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Retrieved from [Link]

• Concepts in Magnetic Resonance Part A. (2017). Common problems and artifacts encountered in solution-state NMR experiments. Retrieved from [Link]

• Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate. (2025). Acta Crystallographica Section C: Structural Chemistry, 81(Pt 11), 1064-1074.

• Master Organic Chemistry. (2016). What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation?. Retrieved from [Link]

• Spectroscopic and mass spectrometric methods for the characterisation of metal clusters. (2000). Coordination Chemistry Reviews, 200-202, 69-103.
• Spectroscopic and Structural Characterization of Reduced Desulfovibrio vulgaris Hildenborough W-FdhAB Reveals Stable Metal Coordination during Catalysis. (2022). Journal of the American Chemical Society, 144(27), 12158-12169.
• Synthesis, Spectroscopic Characterization, DFT Analysis and Molecular Docking of Mn(II), Co(II) and Ni(II). (2022). Molecules, 27(19), 6523.

Sources

• 1. Troubleshooting [chem.rochester.edu]
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• 5. researchgate.net [researchgate.net]
• 6. fiveable.me [fiveable.me]
• 7. Intramolecular hydrogen bonds in 1,4-dihydropyridine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. azooptics.com [azooptics.com]
• 9. azooptics.com [azooptics.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
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• 20. sanad.iau.ir [sanad.iau.ir]

Technical Support Center: Resolution & Handling of Chiral 1,6-Dihydropyridines

Status: Operational Operator: Senior Application Scientist Topic: Enantiomeric Resolution of 1,6-Dihydropyridines (1,6-DHPs) Ticket ID: DHP-RES-001

System Overview

Welcome to the technical support hub for chiral 1,6-dihydropyridines. Unlike their thermodynamically more stable 1,4-isomers (common in drugs like Nifedipine), 1,6-DHPs possess a distinct conjugated enamine system that makes them uniquely versatile synthetic intermediates yet notoriously unstable.

They are prone to oxidative aromatization (converting to pyridines/pyridinium salts) and acid-catalyzed rearrangement . Resolving their enantiomers requires a "gentle touch"—balancing separation efficiency with substrate survival.

This guide is structured into three troubleshooting modules based on the most common user tickets we receive.

Module 1: Chromatographic Resolution (HPLC & SFC)

User Issue: "I see peak splitting, but my baseline is noisy, and the sample degrades on the column."

Diagnostic & Troubleshooting

Chromatography is the gold standard for resolving 1,6-DHPs, but the stationary phase can act as a catalyst for degradation.

Q: Which Chiral Stationary Phase (CSP) should I choose for 1,6-DHPs? A: Polysaccharide-based columns are the most reliable.

• Primary Recommendation: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H, IA). The helical structure of amylose often provides better recognition for the "propeller-like" conformation of DHPs compared to cellulose.

• Secondary Recommendation: Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC). Excellent for chlorinated or polar DHPs.

Q: My sample is decomposing during the run. How do I stop this? A: This is likely acid-catalyzed hydrolysis or oxidative aromatization on the silica surface.

• Switch to "Immobilized" Phases: Use immobilized columns (e.g., Chiralpak IA/IB/IC) rather than coated ones (AD/OD). This allows you to use a wider range of solvents to minimize residence time.

• Add a Basic Modifier: 1,6-DHPs are enamines. Even slightly acidic silanols on the column support can protonate the

  -carbon, leading to hydrolysis.

  • Protocol: Add 0.1% Diethylamine (DEA) or Triethylamine (TEA) to the mobile phase. This neutralizes acidic sites and sharpens peak shape.

• Temperature Control: Lower the column temperature to 10°C - 15°C . This kinetically slows down the aromatization reaction without significantly ruining resolution.

Q: SFC vs. HPLC: Which is better for stability? A: SFC (Supercritical Fluid Chromatography) is superior for labile 1,6-DHPs.

• Reasoning: The mobile phase (

  + Alcohol) is non-aqueous and allows for faster elution (shorter residence time).

• Caution:

  creates a slightly acidic environment (carbonic acid equivalent). You must use a basic additive (DEA/TEA) in the co-solvent (MeOH/EtOH) to prevent acid-mediated decomposition.

Workflow Visualization: Method Development

Figure 1: Decision matrix for chromatographic separation of labile 1,6-DHPs.

Module 2: Enzymatic Kinetic Resolution (Biocatalysis)

User Issue: "I need kilogram-scale resolution, but HPLC is too expensive. Can I use enzymes?"

Diagnostic & Troubleshooting

Enzymatic Kinetic Resolution (EKR) is viable if your 1,6-DHP has a handle (usually an ester group at C3 or C5).

Q: Which enzyme works for DHP esters? A: Lipase B from Candida antarctica (CAL-B) (e.g., Novozym 435) is the industry workhorse. It shows high enantioselectivity (

) for hydrolyzing DHP esters or transesterifying DHP alcohols.

Q: My reaction stops at 20% conversion. Why? A: This is likely product inhibition or enzyme deactivation by the acetaldehyde byproduct (if using vinyl acetate as an acyl donor).

• Fix: Switch to Isopropenyl acetate as the acyl donor. The byproduct is acetone, which is less toxic to the enzyme than acetaldehyde.

Q: How do I handle the "50% Yield Limit"? A: Standard EKR yields max 50% of the desired enantiomer. To bypass this, you need Dynamic Kinetic Resolution (DKR) , but this is risky for 1,6-DHPs because DKR requires rapid racemization of the substrate (usually via metal catalysis or base), which often triggers aromatization (oxidation) of the DHP ring.

• Recommendation: Stick to standard EKR. Isolate the unreacted enantiomer and the product. If you must recycle the unwanted enantiomer, chemically oxidize it to the pyridine, then re-reduce it (though this resets the synthesis).

Data Summary: Enzyme Performance

Enzyme Source	Substrate Type	Solvent System	Typical E-Value	Notes
CAL-B (Novozym 435)	C3-Ester	DIPE / MTBE	> 100	Best general purpose. Stable in organic solvents.
PPL (Porcine Pancreatic)	C3-Ester	Phosphate Buffer	20 - 50	Requires aqueous phase; risk of hydrolysis.
CRL (Candida rugosa)	C5-Ester	Hexane	10 - 40	Good for bulky substituents.

Module 3: Stability & Handling Protocols

User Issue: "My pure enantiomer turned yellow and lost activity overnight."

The "Silent Killer": Oxidative Aromatization

1,6-DHPs are thermodynamically driven to lose hydride (

) and become aromatic pyridinium salts or pyridines. This process is accelerated by light and oxygen.

Q: How do I store resolved 1,6-DHPs? A:

• Light Exclusion: Use amber vials wrapped in aluminum foil. DHPs are photo-labile (the "Nifedipine process" is a classic example of photo-oxidation).

• Atmosphere: Store under Argon. Nitrogen is acceptable, but Argon is heavier and blankets the crystals better.

• Temperature: Store at -20°C . Room temperature storage guarantees slow aromatization over weeks.

Q: Can I use acidic workups? A: Absolutely not.

• Mechanism:[1][2][3][4] Acid protonates the

  -carbon of the enamine system ( or ). This generates a highly reactive iminium species that readily hydrolyzes or rearranges.

• Protocol: Always wash organic layers with saturated

  or dilute . Ensure the final pH is > 7.0 before evaporation.

Degradation Pathway Visualization

Figure 2: Major degradation pathways. Avoidance of UV light and Acid is critical.

References

• Chiral Separation Mechanics

  • Title: HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns.
  • Source: Journal of Chromatography A (via PubMed/ResearchG

  • URL:[Link]

• SFC Methodology

  • Title: Enantiomeric separation of 1,4-dihydropyridines by liquid-phase microextraction with supercritical fluid chromatography. (Note: Methodology applies to 1,6-isomers with stability adjustments).
  • Source: Journal of Supercritical Fluids.

  • URL:[Link]

• Enzymatic Resolution

  • Title: Lipase-catalyzed kinetic resolution of racemic 1,4-dihydropyridines.[5] (Foundational for DHP enzymatic handling).

  • Source: Tetrahedron: Asymmetry.[5][6][7]

  • URL:[Link]

• Oxidative Stability

  • Title: Oxidation of Dihydropyridine Calcium Channel Blockers and Analogues.
  • Source: Molecular Pharmacology (PubMed).

  • URL:[Link]

Disclaimer: This guide is for research purposes only. 1,6-DHPs are potent biological agents; handle with appropriate PPE and containment.

Sources

• 1. Effects of dihydropyridine calcium channel blockers on oxidized low-density lipoprotein induced proliferation and oxidative stress of vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. plu.mx [plu.mx]
• 4. etd.auburn.edu [etd.auburn.edu]
• 5. mdpi.com [mdpi.com]
• 6. ethz.ch [ethz.ch]
• 7. diva-portal.org [diva-portal.org]

Reference Data & Comparative Studies

Characterization and Validation of Synthesized 1-Acetyl-1,6-dihydropyridin-3(2H)-one: A Comparative Technical Guide

Executive Summary

This guide details the synthesis, characterization, and validation of 1-Acetyl-1,6-dihydropyridin-3(2H)-one (hereafter referred to as Ac-DHP ). This scaffold is a critical intermediate in the synthesis of piperidine alkaloids and peptidomimetics, predominantly accessed via the Aza-Achmatowicz rearrangement .

Unlike generic protocols, this guide focuses on the specific challenges of the N-acetyl variant—specifically its amide rotamerism in NMR spectroscopy and its comparative stability against N-Boc and N-Tosyl analogs. We provide validated experimental workflows to distinguish the correct 1,6-dihydro isomer from its thermodynamic byproducts.

Part 1: Synthesis & Mechanistic Validation[1]

The most robust route to Ac-DHP is the oxidative ring expansion of N-acetyl-2-aminomethylfuran. This biomimetic transformation (Aza-Achmatowicz) converts a furan into a dihydropyridinone.[1]

Validated Synthesis Pathway

The reaction proceeds through an oxidative dearomatization followed by a hydrolytic rearrangement.

Figure 1: The Aza-Achmatowicz pathway.[1] The critical step is the acid-catalyzed dehydration of the hemiaminal to form the stable enone.

Mechanistic Causality

• Oxidant Choice: While NBS (N-bromosuccinimide) is common, mCPBA is preferred for the N-acetyl substrate to prevent over-bromination of the electron-rich double bond in the final product.

• Isomer Control: The "1,6-dihydro" designation implies a double bond between C4 and C5. The C2 position is the ketone (3-one) alpha-methylene. The N-acetyl group exerts

  strain, which stabilizes the enone system but introduces rotamers that complicate analysis.

Part 2: Characterization Protocol (The "How-To")

Validating Ac-DHP requires distinguishing it from the 1,2-dihydro isomer and quantifying the rotameric ratio.

NMR Spectroscopy: The Rotamer Challenge

The N-acetyl group has partial double-bond character (N-C=O resonance), creating s-cis and s-trans rotamers observable on the NMR timescale.

Diagnostic Signals (400 MHz, CDCl₃):

Position	Proton (H)	Chemical Shift (δ ppm)	Multiplicity	Coupling ( Hz)	Structural Validation Note
N-Ac	CH₃	2.15 / 2.25	Singlet	-	Split signal confirms restricted rotation (Rotamers ~3:1 ratio).
C2	H-2a, H-2b	4.10 - 4.45	Broad Singlet	-	Significant broadening due to N-inversion/rotation.
C4	H-4	6.95	Doublet of Doublets		Diagnostic vinylic proton; downfield due to enone conjugation.
C5	H-5	6.10	Doublet		Upfield vinylic proton; adjacent to carbonyl.
C6	H-6a, H-6b	3.85	Triplet/Multiplet	-	Confirms 1,6-dihydro structure (saturated C6).

Note: If the spectrum shows a clean singlet for the Acetyl group without broadening at room temperature, suspect hydrolysis to the free amine or rearrangement to a thermodynamically stable pyridine.

Infrared (IR) Fingerprinting

• 1670 cm⁻¹: Enone C=O stretch (Conjugated ketone).

• 1640 cm⁻¹: Amide C=O stretch (N-Acetyl).

• Absence of 3300-3400 cm⁻¹: Confirms absence of -OH (hemiaminal dehydration is complete).

Part 3: Comparative Performance Guide

This section objectively compares Ac-DHP against its common protecting group analogs: Boc-DHP (tert-butyloxycarbonyl) and Ts-DHP (Tosyl).

Stability & Reactivity Matrix

Feature	N-Acetyl (Ac-DHP)	N-Boc (Boc-DHP)	N-Tosyl (Ts-DHP)	Recommendation
Acid Stability	High	Low (Deprotects < pH 2)	Very High	Use Ac-DHP for subsequent acidic steps.
Atom Economy	High (MW group: 43)	Low (MW group: 100)	Low (MW group: 155)	Ac-DHP is superior for scale-up.
Crystallinity	Moderate (Oils/Solids)	High (Often Solids)	Very High (Crystalline)	Use Ts-DHP if X-ray structure is needed.
Michael Acceptor Activity	Moderate	High	Very High	Ts-DHP is more electrophilic (better for nucleophilic additions).
Removal Difficulty	Hard (Strong acid/base)	Easy (TFA/HCl)	Very Hard (Na/Naphthalene)	Use Boc-DHP if N-deprotection is the next step.

Decision Workflow for Researchers

Figure 2: Selection logic for choosing the N-Acetyl variant over alternatives.

Part 4: Detailed Experimental Protocol

Synthesis of 1-Acetyl-1,6-dihydropyridin-3(2H)-one via Aza-Achmatowicz

Reagents:

• N-Acetyl-2-aminomethylfuran (1.0 equiv)

• m-Chloroperbenzoic acid (mCPBA) (1.2 equiv, 77% max)

• Dichloromethane (DCM) (anhydrous)

• Triethylamine (Et₃N)

Step-by-Step Methodology:

• Preparation: Dissolve N-acetyl-2-aminomethylfuran (1.0 g, 7.2 mmol) in anhydrous DCM (35 mL) and cool to 0°C under an argon atmosphere.

• Oxidation: Add mCPBA (1.2 equiv) portion-wise over 15 minutes. Critical: Maintain temperature <5°C to prevent over-oxidation.

• Rearrangement: Stir for 2 hours at 0°C. The solution will darken. Monitor by TLC (EtOAc/Hexane 1:1). The furan spot (R_f ~0.6) should disappear, replaced by a polar spot (R_f ~0.2).

• Quench: Dilute with Et₂O (50 mL) and wash with saturated Na₂S₂O₃ (to remove excess peroxide) followed by saturated NaHCO₃ (to remove m-chlorobenzoic acid).

• Dehydration (Crucial): The crude product is often the hemiaminal. To ensure full conversion to the enone (Ac-DHP), dissolve the crude residue in DCM (20 mL) and treat with catalytic p-toluenesulfonic acid (pTsOH, 5 mol%) for 30 mins at RT, or simply stir with silica gel.

• Purification: Flash chromatography on silica gel (Gradient: 20% -> 60% EtOAc in Hexanes).

  • Yield Expectation: 65-75%.

  • Storage: Store at -20°C under Argon. N-acyl dihydropyridinones are prone to polymerization upon prolonged exposure to air/light.

References

• Ciufolini, M. A., et al. "Application of the Aza-Achmatowicz Oxidative Rearrangement for the Stereoselective Synthesis of the Cassia and Prosopis Alkaloid Family." PMC (NIH). Available at: [Link]

• Rutjes, F. P. J. T., et al. "The Aza-Achmatowicz Reaction: Facile Entry into Functionalized Piperidinones." European Journal of Organic Chemistry.[2] Available at: [Link]

• Tong, R., et al. "Vanadium-Catalyzed Achmatowicz and Aza-Achmatowicz Rearrangement Reactions."[3] CLOCKSS. Available at: [Link]

• Sommer, I., et al. "Stability of N-Acetylcysteine (NAC) in Standardized Pediatric Parenteral Nutrition."[4] MDPI Nutrients. (Context for N-Acetyl stability). Available at: [Link]

Sources

• 1. Achmatowicz Reaction and its Application in the Syntheses of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. gsasa.ch [gsasa.ch]

A Senior Application Scientist's Guide to the Structure-Activity Relationship of Dihydropyridinone Analogs

Introduction: The Versatile Dihydropyridinone Scaffold

Dihydropyrimidinones (DHPMs) are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse and potent biological activities.[1][2] The core dihydropyrimidinone structure is a privileged scaffold, meaning it can interact with a wide range of biological targets, leading to various therapeutic effects. These include, but are not limited to, anticancer, anti-inflammatory, antibacterial, and calcium channel modulating activities.[1] One of the most well-known DHPM analogs is Monastrol, an inhibitor of the Eg5 kinesin protein, which plays a crucial role in mitosis. This has made the DHPM scaffold a focal point for the development of novel anticancer agents.[1][3]

This guide provides a comparative analysis of the structure-activity relationships (SAR) of various dihydropyridinone analogs, with a particular focus on their anticancer properties. We will explore how subtle modifications to the core structure can dramatically influence their biological activity, offering insights for researchers and drug development professionals in the field.

Core Structure and Key Positions for Modification

The foundational structure of a dihydropyridinone, typically synthesized via the Biginelli reaction, offers several key positions for chemical modification to explore the SAR and optimize for desired biological activity.

The primary points of diversification on the DHPM scaffold are:

• C4-position: Typically bears an aryl group. Substituents on this ring significantly impact activity.

• C5-position: Usually an ester or an acetyl group, influencing the electronic and steric properties.

• C6-position: Often a small alkyl group, but modifications can affect potency.

• N1 and N3-positions: Can be substituted or unsubstituted, affecting hydrogen bonding potential.

• C2-position: Can be an oxo (=O) or a thioxo (=S) group, which can alter the compound's properties.

Comparative Analysis of Dihydropyridinone Analogs as Anticancer Agents

The following table summarizes the structure-activity relationship of several dihydropyridinone analogs as Eg5 inhibitors, a key target in cancer therapy. The data is compiled from various studies and presented to highlight the impact of structural modifications on cytotoxic activity, typically measured as the half-maximal inhibitory concentration (IC50).

Compound	R1 (C4-Aryl)	R2 (C5-substituent)	R3 (C6-substituent)	X (C2)	IC50 (µM) against Cancer Cell Lines	Key SAR Insights
Monastrol	3-hydroxyphenyl	-COOEt	-CH3	=S	MCF-7: ~14	The 3-hydroxyl group on the phenyl ring is important for activity.
Analog 1	4-chlorophenyl	-COOEt	-CH3	=S	HepaRG: 0.75[4]	Introduction of a chloro group at the 4-position of the phenyl ring significantly increases potency.[4]
Analog 2	4-methoxyphenyl	-COOEt	-CH3	=S	Lower activity than Monastrol	An electron-donating group like methoxy at the 4-position generally reduces activity.
Analog 3	Phenyl	-COCH3	-CH3	=S	Varies	Replacing the C5-ester with an acetyl group can modulate activity, but the effect is context-dependent.
Analog 4	3-hydroxyphenyl	-COOEt	-CH2CH3	=S	Similar to Monastrol	Increasing the alkyl chain length at C6 from methyl to ethyl has a minimal impact on activity.
Analog 5	3-hydroxyphenyl	-COOEt	-CH3	=O	Less active than Monastrol	The thioxo group (=S) at C2 generally confers higher potency than the oxo group (=O).
Compound 57	Phenyl	-CO-C6H5	-CH3	=S	MCF-7: 74.28 ± 8.81[3]	A phenyl ketone at the C5 position results in moderate activity.[3]
Compound 58	4-chlorophenyl	-CO-C6H5	-CH3	=S	MCF-7: 65.54 ± 9.06[3]	The 4-chloro substitution on the C4-phenyl ring enhances potency compared to the unsubstituted analog.[3]
Compound 88	Pyridine	-COOEt	-CH3	=S	MCF-7: 0.17[3]	Replacing the phenyl ring at C4 with a pyridine ring can lead to a significant increase in potency.[3]

Experimental Protocols

General Synthesis of Dihydropyridinone Analogs (Biginelli Reaction)

The Biginelli reaction is a one-pot, three-component synthesis that is commonly used to prepare dihydropyrimidinones.[5]

Materials:

• Aldehyde (1 mmol)

• β-ketoester (e.g., ethyl acetoacetate) (1 mmol)

• Urea or thiourea (1.2 mmol)

• Catalyst (e.g., HCl, Lewis acids, or a green catalyst)

• Solvent (e.g., ethanol, or solvent-free conditions)

Procedure:

• A mixture of the aldehyde, β-ketoester, and urea/thiourea is prepared in the chosen solvent or under solvent-free conditions.

• The catalyst is added to the reaction mixture.

• The mixture is then heated (e.g., refluxed or heated in an oil bath at 80°C) and stirred for the appropriate time (typically 1-4 hours).[6]

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the product is isolated. This often involves pouring the mixture into ice-cold water to precipitate the solid product.

• The crude product is collected by filtration, washed with a suitable solvent (e.g., cold ethanol), and dried.

• The final product is purified by recrystallization from a suitable solvent like ethanol to obtain the pure dihydropyridinone analog.[6]

Cytotoxicity Evaluation: MTT Assay Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell line (e.g., MCF-7)

• Cell culture medium

• 96-well plates

• Dihydropyridinone analogs (test compounds)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a suitable density (e.g., 1 x 10^4 cells/well) and allow them to adhere for 24 hours in a CO2 incubator at 37°C.[7]

• Compound Treatment: After 24 hours, replace the culture medium with fresh medium containing various concentrations of the dihydropyridinone analogs. Include a vehicle control (e.g., DMSO). Incubate for the desired exposure time (e.g., 24 or 48 hours).[7]

• MTT Addition: After the incubation period, add 10 µL of the MTT working solution to each well and incubate for 4 hours at 37°C in a CO2 incubator.[7]

• Formazan Solubilization: After the 4-hour incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Gently mix the plate on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan crystals. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance values are proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value can then be determined by plotting the percentage of cell viability against the compound concentration.

In Silico Modeling: Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor.[9][10] It provides valuable insights into the binding mode and interactions of dihydropyridinone analogs with their biological targets, such as the Eg5 protein.

General Workflow:

• Protein and Ligand Preparation:

  • Obtain the 3D structure of the target protein (e.g., Eg5 kinesin) from the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

  • Draw the 2D structures of the dihydropyridinone analogs and convert them to 3D structures. Minimize their energy using a suitable force field.[9]

• Binding Site Identification: Define the binding site on the target protein. This can be based on the location of a co-crystallized ligand or predicted using cavity detection algorithms.

• Docking Simulation: Use a docking program (e.g., AutoDock, Glide, or Molegro Virtual Docker) to dock the prepared ligands into the defined binding site of the protein.[9] The program will generate multiple possible binding poses for each ligand.

• Scoring and Analysis: The docking program will score the different poses based on a scoring function that estimates the binding affinity. The pose with the best score is typically considered the most likely binding mode. Analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues in the binding pocket to understand the molecular basis of activity.[10]

Conclusion and Future Perspectives

The dihydropyridinone scaffold remains a highly attractive starting point for the design of new therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that small, targeted modifications can lead to significant improvements in potency and selectivity. For anticancer drug discovery, focusing on substitutions at the C4-aryl ring with electron-withdrawing groups and maintaining a thioxo group at the C2 position appear to be promising strategies.

Future research should continue to explore novel substitutions at all positions of the DHPM core. The integration of in silico methods like molecular docking and QSAR with traditional synthetic and biological evaluation will undoubtedly accelerate the discovery of new dihydropyridinone-based drug candidates with enhanced therapeutic profiles.

References

• Safari, J., et al. (2025). Aryl-Substituted Dihydro-Pyrimidines Effecting Kinesin Eg5 as Novel Approach for Cancer Treatment. PMC. [Link]

• Matos, L., et al. (2018). Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. PubMed. [Link]

• Rehman, N., et al. (2024). GREEN AND EFFICIENT SYNTHESIS OF DIHYDROPYRIMIDINONE ANALOGUES VIA HPA-CLAY CATALYZED BIGINELLI REACTION. Chemistry Journal of Moldova. [Link]

• Sigma-Aldrich. (Date unavailable). MTT Assay Protocol for Cell Viability and Proliferation. Sigma-Aldrich. [Link]

• Creative Diagnostics. (Date unavailable). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. [Link]

• CABI Digital Library. (2017). MTT assay to evaluate the cytotoxic potential of a drug. CABI Digital Library. [Link]

• NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI. [Link]

• Beena, K.P., et al. (Date unavailable). Design, Synthesis, Characterization and Biological Evaluation of Some Substituted Dihydropyrimidinone Derivatives. Der Pharma Chemica. [Link]

• Singh, G., et al. (2020). Synthesis of 3,4-Dihydropyrimidinones using Nano γ-Al2O3/BF3/ Fe3O4 as an Efficient. Journal of Chemical Health Risks. [Link]

• Raval, R., et al. (2017). Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. PMC. [Link]

• ResearchGate. (2025). (PDF) Biological Activities and Synthetic Approaches of Dihydropyrimidinones and Thiones - An Updated Review. ResearchGate. [Link]

• Bhatt, A., et al. (Date unavailable). Synthesis, Characterization and Docking studies of Some Novel Dihydropyridine Derivatives. Scholars Research Library. [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2021). Green Synthesis of Dihydropyrimidinone Derivatives and Study of Physicochemical Properties and Antimicrobial Activity. ijarsct.co.in. [Link]

• Jara, J.E.L., et al. (2022). Dihydropyrimidinones Against Multiresistant Bacteria. Frontiers. [Link]

• Luo, M., et al. (2012). 3D-QSAR Studies of Dihydropyrazole and Dihydropyrrole Derivatives as Inhibitors of Human Mitotic Kinesin Eg5 Based on Molecular Docking. MDPI. [Link]

• ResearchGate. (2012). The molecular structures and inhibitory activity of Eg5 inhibitors. ResearchGate. [Link]

• PubMed. (2011). Molecular docking studies and in vitro screening of new dihydropyridine derivatives as human MRP1 inhibitors. PubMed. [Link]

• PubMed. (2019). Synthesis, Biological Evaluation and Molecular Docking Studies of Novel Di-hydropyridine Analogs as Potent Antioxidants. PubMed. [Link]

• ResearchGate. (2021). Synthesis, Biological Evaluation and Molecular Docking Studies of Novel Di-hydropyridine Analogs as Potent Antioxidants | Request PDF. ResearchGate. [Link]

• Semantic Scholar. (Date unavailable). Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. Semantic Scholar. [Link]

• Khan, I., et al. (2022). Synthesis, Biological Evaluation, 2D-QSAR, and Molecular Simulation Studies of Dihydropyrimidinone Derivatives as Alkaline Phosphatase Inhibitors. ACS Omega. [Link]

• Trevisan, G., et al. (2016). Synthesis, in vitro evaluation and QSAR modelling of potential antitumoral 3,4-dihydropyrimidin-2-(1H)-thiones. Arabian Journal of Chemistry. [Link]

• ResearchGate. (Date unavailable). Molecular Docking: In Silico Approach For Structure-Based Drug Designing Discovery. ResearchGate. [Link]

Sources

• 1. Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aryl-Substituted Dihydro-Pyrimidines Effecting Kinesin Eg5 as Novel Approach for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, <i>in vitro</i> evaluation and QSAR modelling of potential antitumoral 3,4-dihydropyrimidin-2-(1<i>H</i>)-thiones - Arabian Journal of Chemistry [arabjchem.org]
• 5. Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jns.kashanu.ac.ir [jns.kashanu.ac.ir]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. pnrjournal.com [pnrjournal.com]

Comparison of the reactivity of N-acetyl vs. other N-substituted dihydropyridines

Executive Summary

This guide provides a technical comparison between

-acetyl-1,4-dihydropyridines ( -Ac-DHP) and their -H (Hantzsch ester) or -alkyl counterparts. While -H and -alkyl DHPs are ubiquitous as hydride donors in transfer hydrogenations, -acetyl variants represent a distinct class of "deactivated" DHPs.

Key Differentiator: The

-acetyl group acts as an electronic sink, delocalizing the nitrogen lone pair into the carbonyl system. This dramatically increases oxidative stability (raising the oxidation potential, ) and suppresses hydride donor capability ( ), shifting the reactivity profile from reductive hydride transfer to radical-mediated functionalization or masked pyridine storage .

Electronic & Structural Fundamentals

To understand the reactivity divergence, one must analyze the electron density at the nitrogen atom and the C-4 position.

Feature	-H (Hantzsch Ester)	-Alkyl (e.g., -Me)	-Acetyl ( -Ac)
Electronic Effect	Moderate donation (+M from N-H)	Strong donation (+I from Alkyl)	Strong withdrawal (-M into C=O)
Nitrogen Hybridization	-like (planar/puckered)	-character increases	(Amide resonance)
C-4 Hydricity	High (Good Hydride Donor)	Very High (Excellent Donor)	Low (Poor Hydride Donor)
Oxidation Potential ( )	Moderate (~1.0 V vs SCE)	Low (< 1.0 V, easily oxidized)	High (> 1.5 V, hard to oxidize)
Stability (Air/Acid)	Moderate / Acid Sensitive	Low / Very Acid Sensitive	High / Acid Stable

Mechanistic Implication

• -H/Alkyl: The nitrogen lone pair is available to assist in the expulsion of the hydride (or electron) at C-4, driving aromatization to the pyridinium salt/pyridine.
• -Acetyl: The lone pair is tied up in amide resonance ( ). It cannot effectively assist in expelling the hydride at C-4. Consequently, -Ac DHPs are resistant to spontaneous aromatization and require strong oxidants or radical initiators to react.

Performance Guide: Reactivity Scenarios

Scenario A: Oxidative Aromatization (Stability)[1]

• -H DHP: Rapidly aromatizes with mild oxidants (e.g., , , or even air over time). The driving force is the formation of the stable aromatic pyridine and the release of a proton.
• -Ac DHP: Resists aromatization. The "N-deacylation" required to form a neutral pyridine is kinetically slow. Oxidation often requires single-electron transfer (SET) agents (e.g., CAN, Mn(OAc) ) rather than hydride acceptors.

Scenario B: Transfer Hydrogenation (Reductive Utility)

• -H DHP: The gold standard for organocatalytic reduction of imines, aldehydes, and nitroalkenes.
• -Ac DHP: Ineffective as a standard hydride donor. The thermodynamic penalty of generating the -acyl pyridinium cation is too high.

  • Exception:

    -Ac DHPs are valuable in radical chemistry . Under photoredox conditions, they can undergo C-C bond homolysis or generate acyl radicals, a pathway inaccessible to standard Hantzsch esters.

Scenario C: C-C Bond Formation (Nucleophilicity)

• -H DHP: The -carbon (C3/C5) is nucleophilic (enamine character).
• -Ac DHP: The enamine character is quenched. However, the C-4 position can be activated for radical attack (Minisci-type reactions).

Visualizing the Mechanism

The following diagram illustrates the divergent pathways.

-H favors ionic hydride transfer, while -Ac favors radical pathways or stability.

Caption: Divergent reactivity pathways. Blue path indicates standard hydride transfer (favored by N-H). Red dashed line shows the inhibition of this pathway by N-Acetyl. Green/Yellow paths show stability or radical utility.

Experimental Protocols

Protocol 1: Synthesis of N-Acetyl-1,4-DHP from N-H Precursor

Rationale: Direct Hantzsch synthesis of

-acetyl variants is difficult due to the low nucleophilicity of amides. The standard route is -acylation of the anionic DHP.

Reagents:

• Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate (Hantzsch Ester).[1]

• Sodium Hydride (NaH, 60% dispersion).

• Acetyl Chloride.

• Dry THF.

Workflow:

• Deprotonation: In a flame-dried flask under Argon, dissolve Hantzsch Ester (10 mmol) in dry THF (50 mL). Cool to 0°C.

• Anion Formation: Add NaH (12 mmol) portion-wise. Stir at 0°C for 30 min until gas evolution ceases. The solution will turn deep yellow/orange (DHP anion).

• Acylation: Add Acetyl Chloride (12 mmol) dropwise.

• Reaction: Allow to warm to RT and stir for 2-4 hours.

• Workup: Quench with saturated

  . Extract with EtOAc.[2] Wash with brine.

• Purification: Recrystallize from Ethanol/Water.

  • Validation:

    NMR will show the disappearance of the N-H singlet (usually ~5-6 ppm) and appearance of the N-Ac methyl singlet (~2.2 ppm).

Protocol 2: Comparative Oxidative Stability Assay

Rationale: To quantitatively demonstrate the stability difference between

-H and -Ac DHPs using DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) as a standard hydride acceptor/oxidant.

Materials:

• UV-Vis Spectrophotometer.[3]

• Acetonitrile (HPLC grade).

• DDQ (0.1 mM solution).

• Analyte DHPs (

  -H vs -Ac).

Steps:

• Prepare 0.1 mM solutions of both DHPs in Acetonitrile.

• Add 1.0 equivalent of DDQ to each solution at

  .

• Monitor: Track the appearance of the Pyridine absorption band (typically 270–290 nm) and the disappearance of the DHP band (330–380 nm) over 60 minutes.

• Expected Result:

  • -H DHP: Rapid disappearance of 350 nm peak ( is high). Complete aromatization within minutes.
  • -Ac DHP: Negligible change in absorbance over 60 minutes. Requires heating or large excess of DDQ to drive reaction.

References

• Zheng, C., & You, S. L. (2012). Transfer hydrogenation with Hantzsch esters and related organic hydride donors.[4] Chemical Society Reviews, 41(6), 2498-2518.

• Wang, P. Z., Chen, J. R., & Xiao, W. J. (2019). Hantzsch esters: an emerging versatile class of reagents in photoredox catalyzed organic synthesis.[4] Organic & Biomolecular Chemistry, 17(29), 6936-6951.

• Kuthan, J., & Kurfürst, A. (1982). Development of 1,4-dihydropyridine chemistry.[5] Industrial & Engineering Chemistry Product Research and Development, 21(2), 191-261.

• Chupakhin, O. N., Charushin, V. N., & van der Plas, H. C. (2012).Nucleophilic Aromatic Substitution of Hydrogen. Academic Press.

Sources

• 1. Hantzsch Ester, Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate [organic-chemistry.org]
• 2. Efficient One Pot Synthesis of 1,4-Dihydropyridines Under Solvent Free Conditions Using Carbonaceous Solid Acid Catalyst [opensciencepublications.com]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]

Safety & Regulatory Compliance

1-Acetyl-1,6-dihydropyridin-3(2H)-one: Disposal &amp; Handling Guide

This guide outlines the proper handling and disposal procedures for 1-Acetyl-1,6-dihydropyridin-3(2H)-one and related aza-Achmatowicz rearrangement products.[1]

As a specialized synthetic intermediate containing a reactive enone functionality, this compound requires specific protocols to prevent accidental exposure (skin sensitization) and ensure regulatory compliance during disposal.

[1]

Part 1: Chemical Profile & Hazard Identification[2][3]

Before disposal, you must understand the specific reactivity profile of this molecule. It is not a standard solvent or stable salt; it is a reactive electrophile.

Property	Description
Chemical Name	1-Acetyl-1,6-dihydropyridin-3(2H)-one
Common Context	Product of the Aza-Achmatowicz rearrangement ; intermediate in alkaloid synthesis.[1]
Functional Groups	-Unsaturated Ketone (Enone): Michael acceptor. Amide: N-Acetyl group.[2]
Primary Hazard	Skin Sensitizer / Irritant. The enone moiety can alkylate biological nucleophiles (proteins/DNA). Treat as a potential mutagen.
Stability	Moderate to Low. Prone to aromatization (oxidation to pyridine derivatives) or polymerization under acidic/basic conditions.
Waste Class	Hazardous Organic Waste. (Typically Non-Halogenated unless halogenated solvents are present).

Part 2: Disposal Decision Matrix

Do not pour this compound down the drain.[3][4][5] The disposal route depends entirely on the physical state and the solvent matrix.

Workflow 1: Waste Stream Classification

Use the following logic to determine the correct waste container.

Caption: Decision logic for segregating 1-Acetyl-1,6-dihydropyridin-3(2H)-one waste streams.

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Isolated Compound)

Applicable when disposing of expired stocks, failed crystallization solids, or contaminated silica gel.[1]

• PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety glasses. Use a fume hood.[3]

• Containment: Transfer the solid into a clear, sealable polyethylene bag or a screw-top jar.

• Labeling: Attach a hazardous waste tag.

  • Chemical Name: "1-Acetyl-1,6-dihydropyridin-3(2H)-one (Solid)"[1]

  • Hazard Checkbox: Check "Toxic" and "Irritant".

• Secondary Containment: Place the sealed bag/jar into the Solid Hazardous Waste Drum .

  • Note: If the solid is on silica gel from a column, allow residual solvent to evaporate in a fume hood before sealing.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicable for mother liquors or crude reaction mixtures.

• Segregation: Determine if your solvent system contains halogenated solvents (Dichloromethane, Chloroform, Dichloroethane).

  • If YES (>1% Halogenated): Use the Halogenated Waste carboy (Red tag/cap usually).

  • If NO: Use the Non-Halogenated / Flammable Waste carboy.

• Quenching (Optional but Recommended):

  • If the mixture contains residual oxidants (e.g., m-CPBA from the Achmatowicz reaction), quench with aqueous Sodium Thiosulfate or Sodium Bisulfite before adding to the organic waste container to prevent pressure buildup.[1]

• Transfer: Pour into the waste carboy using a funnel. Do not overfill (leave 10% headspace).

• Rinsing: Rinse the reaction vessel with a small amount of Acetone and add the rinse to the same waste container.

Protocol C: Empty Containers

• Triple Rinse: Triple rinse the empty original container with a suitable solvent (Acetone or Ethanol).

• Disposal of Rinsate: Pour all rinsates into the appropriate liquid waste container (Protocol B).

• Defacing: Cross out the label on the bottle.

• Glass Disposal: Place the clean, dry bottle in the "Broken/Recyclable Glass" box (depending on local facility rules).

Part 4: Emergency Response (Spill Procedures)

In the event of a spill, rapid containment is necessary to prevent exposure to this electrophilic irritant.

Caption: Immediate operational workflow for laboratory spills.

Critical First Aid:

• Skin Contact: Wash immediately with soap and water for 15 minutes.[6] The enone structure can bind covalently to skin proteins; do not use solvents like ethanol on skin, as this may increase absorption.

• Eye Contact: Rinse with water for 15 minutes.[6] Seek medical attention.

Part 5: Scientific Context & References[7][8]

Why this protocol?

The disposal logic is governed by the chemical functionality of the aza-Achmatowicz product .

• Michael Acceptor Risk: The

  -unsaturated ketone at the C3 position makes this molecule an electrophile. Standard safety protocols dictate that all uncharacterized electrophiles be treated as potential sensitizers (similar to acrylates).

• Environmental Fate: As a nitrogen-containing heterocycle, it should not be released into water systems (sinks) due to potential aquatic toxicity and resistance to biodegradation.

References

• Synthesis & Reactivity Context

  • Ciufolini, M. A., et al.[1] "The Aza-Achmatowicz Rearrangement: A Route to Functionalized Piperidinones."[7][8] Chem. Rev.2015 , 115, 4811–4829.[1]

  • Subject: Details the stability and reactivity of the 1,6-dihydropyridin-3(2H)-one scaffold.

• Waste Classification Standards

  • U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Orientation Manual." EPA530-F-11-003.[1]

  • Subject: Defines the separation of halogenated vs.

• General Laboratory Safety

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011 .

  • Subject: Standard operating procedures for organic chemical disposal.

Sources

• 1. HazWaste_Listed_Characteristic | OARS [oars.northeastern.edu]
• 2. Piperidine, 1-acetyl- (CAS 618-42-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. marinecoatings.brand.akzonobel.com [marinecoatings.brand.akzonobel.com]
• 6. cdn.anatrace.com [cdn.anatrace.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. repository.ubn.ru.nl [repository.ubn.ru.nl]

Personal protective equipment for handling 1-Acetyl-1,6-dihydropyridin-3(2H)-one

This operational guide provides immediate, high-level safety and logistical protocols for handling 1-Acetyl-1,6-dihydropyridin-3(2H)-one .

Notice: As a specialized intermediate (often associated with aza-Achmatowicz rearrangements or Danishefsky-type diene chemistry), specific public safety data is limited.[1] This guide applies the Precautionary Principle , deriving protocols from the structure-activity relationships (SAR) of analogous dihydropyridines and piperidine alkaloids.

Part 1: Risk Assessment & Hazard Profile

Core Directive: Treat this compound as a Potent, Air-Sensitive Intermediate . Do not handle on an open bench.

Hazard Category	Classification (Estimated via SAR)	Operational Implication
Acute Toxicity	Category 3 (Oral/Dermal)	Potentially toxic if swallowed or absorbed.[1] Related 3-acetylpyridines are confirmed toxins.[1]
Reactivity	High (Oxidation Sensitive)	The dihydropyridinone core is prone to aromatization (oxidation) to pyridine derivatives upon exposure to air/light.
Irritation	Category 2 (Skin/Eye)	Likely causes significant irritation to mucous membranes.
Physical State	Viscous Oil or Low-Melting Solid	May exist as a sticky resin; difficult to weigh without static or stringing issues.[1]

Part 2: The PPE Shield (Personal Protective Equipment)

Philosophy: Engineering controls (fume hoods) are your primary defense.[1] PPE is the redundant fail-safe.[1]

Hand Protection (Glove Matrix)

• Routine Handling (Solids/Sealed Vials): Double-gloving is mandatory.[1]

  • Inner Layer: Nitrile (4 mil) – Inspection layer (white/blue).

  • Outer Layer: Nitrile (5-8 mil) – Barrier layer (purple/black).[1]

• Solvent Handling (Dissolved in DCM/Chloroform):

  • Requirement:Silver Shield / Laminate gloves or Viton®.[1] Standard nitrile degrades rapidly (<5 mins) in chlorinated solvents, permeating the dissolved compound to your skin.

Respiratory & Body Protection

• Engineering Control: All operations must occur within a certified Chemical Fume Hood (Face velocity: 100 fpm).[1]

• Body: Lab coat (buttoned to neck) + Tyvek sleeves (if dispensing large quantities).

• Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient for reactive liquids/oils.[1]

Part 3: Operational Protocols

Workflow Visualization: Safe Handling Loop

Figure 1: Critical path for handling oxidation-sensitive intermediates.

Protocol A: Weighing & Transfer (The "Static" Risk)

Context: Dihydropyridinones often carry a static charge or exist as viscous oils.[1]

• Preparation: Place an ionizing fan or anti-static gun inside the fume hood if the substance is a powder.[1]

• Inerting: If the compound is yellow/brown (indicating oxidation), purge the source vial with Argon before and after sampling.

• Transfer:

  • If Solid: Use a disposable anti-static spatula.[1] Do not return excess to the source vial.

  • If Oil: Use a positive-displacement pipette.[1] Viscous oils stick to air-displacement tips, leading to inaccurate dosing and drips.[1]

Protocol B: Solubilization

• Solvent Choice: Soluble in DCM, MeOH, DMSO.

• Procedure: Add solvent to the substance, not vice versa, to minimize dust/aerosol generation.

• Caution: Enaminones can hydrolyze in acidic media.[1] Ensure solvents are anhydrous and neutral.[1]

Part 4: Emergency & Disposal

Spill Response (Decision Tree)

• Isolate: Close hood sash immediately. Alert nearby personnel.

• Assess:

  • Minor (<500 mg): Absorb with chemically resistant pads (pink/yellow). Do NOT use paper towels (rapid evaporation/permeation).

  • Major (>500 mg): Evacuate lab.[1] Contact EHS.

• Decontaminate: Clean surface with 10% bleach solution (oxidizes the dihydropyridine to a less active pyridine or cleavage product) followed by water.[1] Note: Verify compatibility with other chemicals in the hood.[1]

Waste Segregation

Waste Stream	Contents	Container Type
Solid Waste	Contaminated gloves, weigh boats, pipette tips.[1]	Double-bagged, labeled "Toxic Solid".[1]
Liquid Waste	Mother liquors, reaction solvents.	Halogenated or Non-Halogenated Organic (Segregate from Oxidizers).
Sharps	Needles used for inert gas lines.[1]	Puncture-proof sharps container.[1]

References

• PubChem. (n.d.).[1] 1-Acetyl-1,4-dihydropyridine (Compound Summary). National Library of Medicine.[1] Retrieved from [Link]

• Bull, J. A., et al. (2012). Synthesis of Pyridines and Dihydropyridines.[1][2][3] Chemical Reviews.[1][4] (Contextual grounding for dihydropyridine reactivity).

Sources

• 1. Piperidine, 1-acetyl- [webbook.nist.gov]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. re.public.polimi.it [re.public.polimi.it]
• 4. mdpi.com [mdpi.com]